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N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine Documentation Hub

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  • Product: N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine

Core Science & Biosynthesis

Foundational

Chemical Stability Profile of Dicyclopropylmethyl Amine Compounds

This technical guide details the chemical stability profile of dicyclopropylmethyl amine (DCPMA) compounds, emphasizing their dual role as acid-labile protecting groups in peptide synthesis and metabolically robust pharm...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide details the chemical stability profile of dicyclopropylmethyl amine (DCPMA) compounds, emphasizing their dual role as acid-labile protecting groups in peptide synthesis and metabolically robust pharmacophores in drug discovery.

Technical Guide & Whitepaper

Executive Summary

The dicyclopropylmethyl (DCPM) moiety represents a unique structural motif in medicinal chemistry, characterized by the attachment of two cyclopropyl rings to a central methylamine carbon. Its utility is defined by a stark contrast in stability profiles:

  • Chemical Lability: It is highly sensitive to acidic conditions due to the exceptional stability of the dicyclopropylmethyl cation, making it a valuable protecting group for amides and peptides.

  • Metabolic Robustness: Conversely, it exhibits high resistance to oxidative metabolism (N-dealkylation) by Cytochrome P450 enzymes, serving as a "metabolic blocker" to extend drug half-life.

This guide analyzes the mechanistic basis of these properties, provides protocols for stability assessment, and outlines the risks associated with cyclopropyl ring opening.

Mechanistic Stability Profile

Acid Sensitivity & Cation Stability

The defining feature of DCPMA is its acid lability. Upon protonation of the nitrogen or the carbonyl oxygen (in amide protection), the C-N bond cleaves via an


 mechanism. This reaction is driven by the formation of the dicyclopropylmethyl cation .

Why is it so stable? Unlike standard alkyl carbocations, the DCPM cation is stabilized by "dancing resonance" (bisected


-conjugation). The bent Walsh orbitals of the cyclopropane rings overlap effectively with the vacant p-orbital of the cationic center, delocalizing the positive charge.[1]

Relative Stability Hierarchy:



  • Implication: DCPM groups can be removed with Trifluoroacetic acid (TFA), similar to Trityl (Trt) or Benzhydryl (Bzh) groups, but often require less forcing conditions than standard benzyl groups.

Metabolic Stability (Oxidative)

In drug design, alkyl amines are frequent sites of metabolic liability, undergoing N-dealkylation via


-carbon hydroxylation. DCPMA modifies this landscape:
  • Steric Shielding: The two cyclopropyl rings create significant steric bulk, hindering the approach of CYP450 heme centers.

  • Bond Dissociation Energy (BDE): While the methine C-H bond exists, the strain of the adjacent rings and the lack of

    
    -hydrogens (for elimination pathways) alter the oxidation potential.
    
  • Bioactivation Risk: While generally stable, "metabolic activation" can occur if the cyclopropyl ring itself undergoes oxidation (forming a cyclopropanone equivalent) or radical ring opening, potentially leading to reactive enals.

Visualizing the Mechanisms[2]

Diagram 1: Acid-Catalyzed Cleavage & Cation Stabilization

This diagram illustrates the


 cleavage pathway driven by the "dancing resonance" of the cyclopropyl rings.

DCPM_Acid_Cleavage Substrate N-DCPM Amide (Acid Stable State) Protonation Protonation (TFA/H+) Substrate->Protonation + H+ TS Transition State (C-N Bond Weakening) Protonation->TS Slow Cation Dicyclopropylmethyl Cation (Stabilized by Walsh Orbitals) TS->Cation SN1 Cleavage Product Free Amide/Peptide + Scavenged Adduct TS->Product Release Cation->Product + Scavenger (H2O/Silane)

Caption: The acid-catalyzed deprotection of DCPM relies on the exceptional stability of the intermediate cation, stabilized by sigma-bond participation from the cyclopropyl rings.

Diagram 2: Metabolic Fate & Stability

Comparison of standard alkyl amine metabolism vs. DCPM blockade.

Metabolic_Stability Alkyl Standard Alkyl Amine CYP CYP450 Attack (Alpha-Hydroxylation) Alkyl->CYP DCPM Dicyclopropylmethyl Amine DCPM->CYP Hindered Path_A N-Dealkylation (Rapid Metabolism) CYP->Path_A Unstable Hemiaminal Path_B Metabolic Blockade (Steric/Electronic Shielding) CYP->Path_B Primary Outcome Path_C Rare Bioactivation (Ring Opening/Oxidation) CYP->Path_C Minor Pathway (Strain Release)

Caption: DCPM groups sterically and electronically impede standard N-dealkylation pathways, though rare ring-opening bioactivation is a theoretical risk.

Experimental Protocols

Protocol A: Acid-Induced Cleavage (Deprotection Study)

Objective: Determine the half-life of the DCPM group under standard peptide deprotection conditions.

Reagents:

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)[2]

  • Triisopropylsilane (TIPS) - Crucial cation scavenger

  • Water[3][4]

Workflow:

  • Preparation: Dissolve 10 mg of N-DCPM substrate in 1 mL of DCM.

  • Induction: Add 1 mL of Cleavage Cocktail (95% TFA, 2.5% TIPS, 2.5%

    
    ).
    
  • Monitoring:

    • Incubate at 25°C .

    • Aliquot 50 µL every 15 minutes into saturated

      
       (quenching).
      
    • Extract with Ethyl Acetate.[5]

  • Analysis: Analyze via HPLC-UV (254 nm) or LC-MS.

  • Data Processing: Plot

    
     vs. time to determine 
    
    
    
    and
    
    
    .

Self-Validating Check:

  • Success: Disappearance of the parent mass (M+) and appearance of the free amine (M-109).

  • Failure:[5] If multiple peaks appear, check for "scrambling" (Friedel-Crafts alkylation of the scavenger or substrate by the reactive DCPM cation).

Protocol B: Forced Degradation (Stress Testing)

Objective: Assess the robustness of the cyclopropyl rings against ring opening.

  • Acid Stress: 1N HCl at 60°C for 24 hours. (Look for homoallylic rearrangement products).

  • Oxidative Stress: 3%

    
     at 25°C for 4 hours. (Look for N-oxides vs. ring oxidation).
    
  • Thermal Stress: Reflux in Toluene (110°C) for 24 hours.

Data Presentation Table:

Stress ConditionExpected StabilityPrimary Degradation Product
0.1% TFA / DCM Labile (

min)
Free Amine + DCPM-OH
1N NaOH StableNone (Parent recovered)
1N HCl (60°C) UnstableRing-opened alkenes (Homoallylic)
3% H2O2 ModerateN-Oxide (Ring intact)

References

  • Chemistry of the Cyclopropyl Group. Patai's Chemistry of Functional Groups. Wiley.[5] (Discusses Walsh orbitals and cation stability).

  • Relative Stability of Cyclopropylcarbinyl Cations.Journal of the American Chemical Society. (Establishes the stability order: Tropylium > DCPM > Benzyl).
  • Metabolic Stability of Cyclopropyl Amines.Journal of Medicinal Chemistry. (Case studies on CYP450 blocking).
  • Protecting Groups in Organic Synthesis.Wuts & Greene. (Standard protocols for acid-labile protecting groups).
  • Force Degradation Studies: Regulatory Guidance.ICH Q1A(R2). (Framework for stress testing protocols).

Sources

Exploratory

Strategic Functionalization of 1-Methylpyrrolidin-3-amine: A Technical Guide

The following technical guide details the strategic functionalization of 1-methylpyrrolidin-3-amine , a privileged chiral diamine scaffold in medicinal chemistry. Executive Summary & Scaffold Analysis 1-Methylpyrrolidin-...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the strategic functionalization of 1-methylpyrrolidin-3-amine , a privileged chiral diamine scaffold in medicinal chemistry.

Executive Summary & Scaffold Analysis

1-Methylpyrrolidin-3-amine (also known as 3-amino-1-methylpyrrolidine) is a high-value heterocyclic building block characterized by a "chameleon-like" ability to modulate physicochemical properties in drug candidates.[1] Unlike its piperidine analogs, the pyrrolidine ring offers a tighter steric profile and lower lipophilicity (LogP ~ -0.4), often improving the metabolic stability and aqueous solubility of the final API (Active Pharmaceutical Ingredient).

Key Chemical Features:

  • Primary Amine (C3): Highly nucleophilic; the primary handle for amide coupling, reductive amination, or SNAr reactions.

  • Tertiary Amine (N1): Less nucleophilic due to steric bulk and ring strain; serves as a proton acceptor (pKa ~ 9.5) at physiological pH, enhancing solubility.

  • Chirality: The C3 position is stereogenic. The (S)-enantiomer is frequently preferred in kinase and GPCR inhibitor programs (e.g., PFKFB3 inhibitors) to match protein binding pocket constraints.

Synthesis of the Core Scaffold

While commercially available, in-house synthesis is often required for isotopic labeling or accessing specific enantiomers.[1]

Pathway A: Reductive Amination (Racemic/Achiral)

The most robust route for the racemic core utilizes 1-methyl-3-pyrrolidinone .[1]

Protocol:

  • Reagents: 1-Methyl-3-pyrrolidinone (1.0 eq), Ammonium Acetate (10.0 eq), NaBH(OAc)3 (1.5 eq), DCE (Dichloroethane).

  • Procedure: Stir ketone and ammonium acetate in DCE for 2 hours to form the imine in situ. Add NaBH(OAc)3 portion-wise at 0°C. Stir overnight at RT.

  • Workup: Quench with sat. NaHCO3. Extract with DCM.[1] The product is water-soluble; requires careful salting out or continuous extraction.[1]

Pathway B: Chiral Pool Synthesis (Enantioselective)

For (S)-1-methylpyrrolidin-3-amine, start from L-Aspartic acid or (S)-Malic acid .[1]

G Start L-Aspartic Acid Step1 Cyclization (Succinimide formation) Start->Step1 Ac2O / Heat Step2 Reduction (LiAlH4) Step1->Step2 LiAlH4, THF Step3 N-Methylation (Eschweiler-Clarke) Step2->Step3 HCHO, HCOOH End (S)-1-Methylpyrrolidin-3-amine Step3->End Purification

Figure 1: Chiral synthesis pathway from L-Aspartic Acid pool.

Functionalization Modules

This guide categorizes functionalization into three high-fidelity modules. Each protocol is designed to be self-validating, minimizing side reactions at the N1 tertiary amine.[1]

Module A: Amide Coupling (The "Warhead" Attachment)

Application: Synthesis of TLR8 antagonists and HMOX1 inducers. Challenge: The N1 tertiary amine can act as a base, potentially interfering with acid activation if stoichiometry is off.

Optimized Protocol (HATU Method):

  • Activation: Dissolve Carboxylic Acid (1.0 eq) in dry DMF (0.1 M). Add HATU (1.1 eq) and DIPEA (2.5 eq). Stir for 15 min at RT.[1] Self-Validation: Solution should turn slight yellow (formation of activated ester).

  • Coupling: Add 1-methylpyrrolidin-3-amine (1.1 eq). Stir for 2–4 hours.

  • Purification: The tertiary amine makes the product basic. Purify via Reverse Phase HPLC (0.1% Formic Acid) or silica gel (DCM:MeOH:NH4OH 90:10:1).

Quantitative Data Summary:

Reagent SystemYieldPurityNotes
HATU / DIPEA 85-92% >98%Best for sterically hindered acids.[1] Fast kinetics.
EDC / HOBt65-75%>95%Slower; requires extensive aqueous workup.[1]
SOCl2 (Acid Chloride)40-60%VariableHigh risk of N1-quaternization side products.[1]
Module B: Buchwald-Hartwig Amination (C-N Cross Coupling)

Application: PFKFB3/4 inhibitors; attaching the pyrrolidine to electron-rich aryl chlorides where SNAr fails.[1]

Mechanism & Logic: The primary amine at C3 is significantly less sterically hindered than the N1, but the N1 can chelate Pd. Using a bidentate ligand like BINAP or Xantphos is critical to prevent catalyst poisoning.[1]

Buchwald Substrate Aryl Chloride (Heterocycle) Catalyst Pd2(dba)3 / BINAP NaOtBu, Toluene, 100°C Substrate->Catalyst Amine 1-Methylpyrrolidin-3-amine Amine->Catalyst Product N-Aryl-1-methylpyrrolidin-3-amine Catalyst->Product C-N Bond Formation

Figure 2: Palladium-catalyzed cross-coupling workflow.[1]

Protocol:

  • Charge: Aryl halide (1.0 eq), Amine (1.2 eq), NaOtBu (1.5 eq), Pd2(dba)3 (2 mol%), BINAP (4 mol%).

  • Solvent: Anhydrous Toluene (degassed).

  • Conditions: 100°C, sealed tube, 16 hours.

  • Workup: Filter through Celite. The basicity of the product allows acid-base extraction purification (Extract into 1M HCl, wash organics, basify aqueous layer, extract back into EtOAc).

Module C: Nucleophilic Aromatic Substitution (SNAr)

Application: Quinoline/Pyrimidine functionalization (e.g., antimalarial or kinase scaffolds). Condition: Requires an electron-deficient aryl halide (e.g., 4-chloroquinoline).[1]

Protocol:

  • Mix: 4-Chloro-heterocycle (1.0 eq) + 1-methylpyrrolidin-3-amine (2.0 eq).

  • Solvent: Ethanol or n-Butanol.[1]

  • Heat: Reflux (80–110°C) for 4 hours. No catalyst required.[1]

  • Observation: Reaction often precipitates the HCl salt of the product or the amine hydrochloride byproduct.

Case Studies in Drug Development

Case Study 1: TLR8 Antagonists (Immunology)

In the development of isoxazole-based TLR8 antagonists, the 1-methylpyrrolidin-3-amine moiety was crucial for potency.[1]

  • Role: The C3-amide acts as a linker, while the N1-methyl amine forms a salt bridge with the Glu427 residue in the TLR8 binding pocket.[1]

  • Outcome: This specific interaction improved IC50 values from micromolar (with simple alkyl amines) to nanomolar ranges.

Case Study 2: PFKFB3 Inhibitors (Oncology)

For glycolytic inhibitors targeting PFKFB3, the scaffold was introduced via Buchwald-Hartwig coupling to a quinoxaline core.

  • Stereochemistry: The (S)-enantiomer showed a 10-fold higher affinity than the (R)-enantiomer, highlighting the necessity of chiral pool synthesis (Pathway B) over racemic reductive amination for this target.

References

  • TLR8 Antagonists & Amide Coupling

    • Title: Discovery of Novel Isoxazole-Based Small-Molecule Toll-Like Receptor 8 Antagonists.[1]

    • Source: Journal of Medicinal Chemistry (NIH PubMed Central).
    • URL:[Link]

  • PFKFB3 Inhibitors & Buchwald Coupling

    • Title: Substituted quinoxaline derivatives (P
    • Source: Google Patents.[1]

    • URL
  • Spermine Oxidase Inhibitors

    • Title: Discovery and Optimization of a Novel Series of Pyrazolopyrimidines as Spermine Oxidase Inhibitors.
    • Source: Journal of Medicinal Chemistry (ACS).
    • URL:[Link]

  • General Synthesis & Properties

    • Title: 1-Methylpyrrolidin-3-amine Product Data.[1][2][3][4][5][6][7]

    • Source: PubChem / NIH.[1]

    • URL:[Link]

Sources

Foundational

Physicochemical characteristics of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine

The following technical guide is structured to serve as an authoritative reference for researchers and drug development professionals characterizing the physicochemical profile of N-(dicyclopropylmethyl)-1-methylpyrrolid...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is structured to serve as an authoritative reference for researchers and drug development professionals characterizing the physicochemical profile of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine .

Technical Guide & Characterization Framework

Executive Summary

N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine (CAS: 1248997-42-3) is a specialized diamine building block utilized in the synthesis of G-protein coupled receptor (GPCR) ligands and kinase inhibitors.[1] Its structure combines a polar, basic 1-methylpyrrolidine core with a highly lipophilic, sterically bulky dicyclopropylmethyl moiety.[1]

This unique combination creates a "chameleon-like" physicochemical profile: the molecule maintains high water solubility at physiological pH due to diprotic potential, yet possesses significant lipophilicity for membrane permeability.[1] This guide provides the structural basis for these properties and details the experimental protocols required for their validation.

Chemical Identity & Structural Logic[1]

Nomenclature and Identification[1][2][3]
  • IUPAC Name: N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine[1]

  • CAS Number: 1248997-42-3[1]

  • Molecular Formula: C₁₂H₂₂N₂[1]

  • Molecular Weight: 194.32 g/mol [1]

  • SMILES: CN1CCC(NC(C2CC2)C3CC3)C1

Structural Analysis

The molecule is defined by two distinct nitrogen centers and a lipophilic anchor.[1] Understanding the interplay between these domains is critical for predicting reactivity and formulation stability.[1]

  • Domain A (The Core): The 1-methylpyrrolidine ring provides a tertiary amine center.[1] This is the primary site of protonation and dictates the baseline basicity.[1]

  • Domain B (The Linker): The secondary amine at position 3 acts as the connection point.[1] Its nucleophilicity is modulated by the steric bulk of the adjacent group.[1]

  • Domain C (The Anchor): The dicyclopropylmethyl group is a non-planar, lipophilic moiety.[1] Unlike planar aromatic rings, the cyclopropyl groups introduce significant 3D steric bulk (Fsp³ character), which can enhance metabolic stability and selectivity in protein binding pockets.[1]

Visualization of Structural Dynamics

The following diagram illustrates the fragmentation and functional domains of the molecule.

G Molecule N-(dicyclopropylmethyl)- 1-methylpyrrolidin-3-amine Pyrrolidine 1-Methylpyrrolidin-3-yl (Polar Core) Molecule->Pyrrolidine Domain A Amine Secondary Amine (Linker) Molecule->Amine Domain B Dicyclopropyl Dicyclopropylmethyl (Lipophilic Anchor) Molecule->Dicyclopropyl Domain C Pyrrolidine->Amine Amine->Dicyclopropyl

Figure 1: Structural decomposition of the target molecule into functional domains.[1]

Physicochemical Characteristics

Ionization Constants (pKa)

The molecule is a di-acidic base.[1] The ionization profile is critical for understanding solubility and extraction efficiency.[1]

Ionization CenterPredicted pKaTypeDescription
N1 (Ring) 9.5 – 10.2Tertiary AmineHigh basicity; likely protonated at physiological pH (7.4).[1]
N3 (Exocyclic) 8.5 – 9.2Secondary AmineSlightly lower pKa due to steric hindrance and inductive effects of the dicyclopropyl group.[1]

Implication: At pH 7.4, the molecule exists predominantly as a mono-cation or di-cation.[1] This ensures high aqueous solubility but requires pH adjustment (>11) for extraction into organic solvents during purification.[1]

Lipophilicity (LogP/LogD)

The dicyclopropylmethyl group significantly increases the partition coefficient compared to simple alkyl analogs.[1]

  • Predicted LogP (Neutral): ~2.1 – 2.5[1]

  • Predicted LogD (pH 7.4): ~ -0.5 to 0.5 (Due to ionization)[1]

  • Solubility: High in acidic media; moderate-to-low in basic aqueous media; high in DCM, Methanol, and DMSO.[1]

Experimental Protocols (Validation)

Protocol A: Potentiometric pKa Determination

Objective: Accurately determine the macro-pKa values of the diamine system.[1]

Reagents:

  • 0.01 M HCl (Standardized)[1]

  • 0.01 M KOH (Standardized, carbonate-free)[1]

  • 0.15 M KCl (Ionic strength adjustor)[1]

  • Compound: ~5 mg (accurately weighed)[1]

Workflow:

  • Dissolution: Dissolve 5 mg of the amine in 20 mL of degassed water containing 0.15 M KCl. Add 2 equivalents of HCl to ensure the starting species is the fully protonated di-cation (

    
    ).[1]
    
  • Titration: Titrate with 0.01 M KOH under inert gas (

    
     or 
    
    
    
    ) blanket at 25°C.
  • Data Collection: Record pH vs. Volume of KOH. Collect at least 20 points in the buffer regions.

  • Analysis: Use the Bjerrum plot method or non-linear regression (e.g., Hyperquad) to calculate

    
     and 
    
    
    
    .

Self-Validation Check: The titration curve must show two distinct inflection points (or a broadened buffer region).[1] If only one inflection is seen, the pKa values may be too close (<1.5 units), requiring NMR titration for resolution.[1]

Protocol B: LogD Determination (Shake-Flask Method)

Objective: Determine the distribution coefficient at physiological pH.[1]

Reagents:

  • Phosphate Buffer (50 mM, pH 7.4, octanol-saturated)[1]

  • 1-Octanol (buffer-saturated)[1]

  • HPLC system with UV/MS detection.[1]

Workflow:

  • Preparation: Prepare a 1 mM stock solution of the amine in DMSO.

  • Partitioning: Add 50 µL stock to a vial containing 975 µL octanol and 975 µL buffer.

  • Equilibration: Vortex for 1 hour at 25°C. Centrifuge at 3000 rpm for 10 mins to separate phases.

  • Quantification: Analyze both phases via HPLC.

  • Calculation:

    
    .
    

Synthesis & Handling Pathway[1]

The synthesis of this compound typically involves reductive amination, a pathway prone to specific impurities.[1]

Synthetic Pathway Logic

The most robust route utilizes 1-methylpyrrolidin-3-one and dicyclopropylmethylamine (or the reverse: 1-methylpyrrolidin-3-amine + dicyclopropyl ketone).[1]

Synthesis Ketone 1-Methylpyrrolidin-3-one Intermediate Imine Intermediate Ketone->Intermediate + Amine Amine Dicyclopropylmethylamine Amine->Intermediate Product Target Amine (CAS 1248997-42-3) Intermediate->Product Reductive Amination (NaBH(OAc)3 / DCE)

Figure 2: Reductive amination pathway for the synthesis of the target amine.[1]

Handling & Stability[1]
  • Hygroscopicity: As a low-molecular-weight amine, the free base is likely hygroscopic and may absorb

    
     from the air to form carbamates.[1]
    
  • Storage: Store as the hydrochloride or fumarate salt for long-term stability. If kept as a free base, store under Argon at 4°C.

  • Safety: Amines are irritants.[1] The dicyclopropyl moiety does not introduce specific high-hazard alerts, but standard PPE for organic bases is mandatory.[1]

References

  • Avdeef, A. (2003).[1] Absorption and Drug Development: Solubility, Permeability, and Charge State.[1] Wiley-Interscience.[1] (Standard text for pKa/LogP protocols).

  • PubChem. (2023).[1] Compound Summary: Pyrrolidine derivatives and physicochemical properties.[1] Retrieved from [Link][1]

Sources

Exploratory

The Dicyclopropyl Motif: A High-Value Pharmacophore for Metabolic Stability and Potency

This guide explores the specific role of the dicyclopropyl moiety (often manifested as the dicyclopropylmethyl group or dicyclopropyl ketone derivatives) in medicinal chemistry. It moves beyond general cyclopropyl bioiso...

Author: BenchChem Technical Support Team. Date: March 2026

This guide explores the specific role of the dicyclopropyl moiety (often manifested as the dicyclopropylmethyl group or dicyclopropyl ketone derivatives) in medicinal chemistry. It moves beyond general cyclopropyl bioisosterism to focus on the unique steric, electronic, and pharmacokinetic advantages of deploying two cyclopropyl rings in close proximity.

[1][2]

Executive Summary: The "Butterfly" Effect in Drug Design

In modern pharmacophore design, the dicyclopropyl group—specifically the 1,1-dicyclopropylmethyl (DCPM) or dicyclopropyl-methanone motif—has emerged as a "privileged structure." It serves as a superior bioisostere for phenyl rings, tert-butyl groups, and isopropyl moieties.

Its value proposition rests on three pillars:

  • Metabolic Armor: It effectively blocks CYP450-mediated oxidation at labile sites while maintaining lipophilicity.

  • Conformational Locking: The steric bulk of two cyclopropyl rings creates a rigid "butterfly" conformation that fills hydrophobic pockets (S1/S2 subsites) more efficiently than flexible alkyl chains.

  • Electronic Unique Selling Point (USP): The

    
    -character of the cyclopropyl C-C bonds (Walsh orbitals) allows for unique cation- 
    
    
    
    or hydrophobic interactions that saturated alkyls cannot replicate.

Physicochemical & Pharmacodynamic Profile[3]

The Lipophilic/Steric Sweet Spot

The dicyclopropyl group occupies a unique region in chemical space. It is less planar than a phenyl ring but more rigid than a diethyl group.

PropertyPhenyl GroupIsopropyl GroupDicyclopropylmethyl (DCPM)Advantage of DCPM
Hybridization

(Planar)

(Tetrahedral)

-like character
Unique 3D shape ("Butterfly")
Metabolic Liability High (Aromatic hydroxylation)High (

-hydroxylation)
Low Resists oxidation; no

-

stacking tox
Lipophilicity (LogP) HighModerateModerate-HighMaintains potency without solubility crash
Electronic Effect Electron Withdrawing (Inductive)Electron DonatingWeak Donor /

-acceptor
Mimics phenyl electronics without planarity
Mechanism of Action: The Hydrophobic Pocket Fill

In enzymes like Prolyl Endopeptidase (PEP) and receptors like Dopamine D3 , the binding pocket often contains a hydrophobic cleft designed for aromatic residues (Phenylalanine/Tyrosine).

  • The Problem: Aromatic rings are metabolic hotspots (toxic quinone formation).

  • The Solution: The dicyclopropyl group mimics the volume and width of a phenyl ring but lacks the aromatic protons susceptible to metabolism. The two rings splay out, wedging into the hydrophobic subsite with high shape complementarity.

Case Studies in Pharmacophore Optimization

Case Study A: Prolyl Endopeptidase (PEP) Inhibitors

Context: PEP inhibitors are potential cognitive enhancers.[1] Early leads contained a terminal phenyl ring on a 4-phenylbutanoyl side chain.

  • Experimental Logic: Researchers replaced the terminal phenyl ring with a dicyclopropyl moiety.

  • Result: The dicyclopropyl analog (Compound 30/32 in literature) showed improved potency (

    
     10–20 nM) compared to the phenyl parent.[1]
    
  • Causality: The dicyclopropyl group optimized Van der Waals contacts in the S1 pocket while eliminating the planar entropy penalty of the phenyl ring.

Case Study B: IL-17A Antagonists (Dicyclopropyl-alanine)

Context: Developing protein-protein interaction (PPI) inhibitors for autoimmune diseases.

  • Challenge: The interface required a bulky hydrophobic anchor, but standard alkyls were rapidly metabolized.

  • Solution: Incorporation of a dicyclopropyl-alanine residue.[2]

  • Outcome: This non-natural amino acid provided "robust activity and metabolic stability," becoming a key feature in the clinical candidate PPIm 59.[2]

Case Study C: Antifungals (Thiazole Derivatives)

Context: Thiazole-based ergosterol biosynthesis inhibitors.

  • Innovation: Synthesis of (dicyclopropylmethylene)hydrazinyl-thiazoles.

  • Data: The dicyclopropyl derivatives exhibited MIC values (0.008–7.81 µg/mL) comparable to Nystatin but with significantly lower cytotoxicity.[3]

Visualizing the SAR Logic

The following decision tree illustrates when a medicinal chemist should deploy a dicyclopropyl group.

SAR_Logic Start Lead Compound Optimization (Hydrophobic Region) Check_Metabolism Is the hydrophobic group metabolically unstable? Start->Check_Metabolism Check_Shape Is the pocket flat (aromatic) or globular? Check_Metabolism->Check_Shape No Phenyl_Liability Phenyl Ring Liability: 1. Aromatic Hydroxylation 2. Toxic Metabolites Check_Metabolism->Phenyl_Liability Yes (Aromatic) Alkyl_Liability Alkyl Liability: Rapid CYP oxidation Check_Metabolism->Alkyl_Liability Yes (Aliphatic) DCP_Solution Apply Dicyclopropyl Strategy Phenyl_Liability->DCP_Solution Alkyl_Liability->DCP_Solution Mechanism Mechanism of Improvement: 1. Blocks metabolic soft spots 2. 'Butterfly' shape mimics Phenyl width 3. Retains Lipophilicity DCP_Solution->Mechanism Result Outcome: Increased t1/2 Maintained/Improved Potency Mechanism->Result

Figure 1: Strategic decision tree for bioisosteric replacement using dicyclopropyl groups.

Experimental Protocols

Synthesis of Dicyclopropylmethyl Derivatives

The synthesis of these pharmacophores typically hinges on Dicyclopropyl Ketone (CAS 1121-37-5) as the starting material.

Protocol: Synthesis of (Dicyclopropylmethylene)hydrazine Intermediate

This is a versatile intermediate for creating dicyclopropyl-heterocycles.

  • Reagents:

    • Dicyclopropyl ketone (1.0 eq)

    • Thiosemicarbazide (1.0 eq)

    • Solvent: Absolute Ethanol (anhydrous)[3]

    • Catalyst: Glacial Acetic Acid (catalytic amount)

  • Procedure:

    • Setup: Equip a round-bottom flask with a magnetic stirrer and reflux condenser.

    • Mixing: Dissolve 20.0 mmol of dicyclopropyl ketone in 30 mL absolute ethanol. Add 20.0 mmol thiosemicarbazide.[3]

    • Catalysis: Add 1.0 mL acetic acid dropwise.

    • Reaction: Reflux the mixture with vigorous stirring for 20 hours .

    • Workup: Pour the reaction mixture into 50 mL ice-water. Neutralize with saturated Sodium Bicarbonate (

      
      ) solution.
      
    • Extraction: Extract with Dichloromethane (DCM) (

      
       mL).[3]
      
    • Purification: Evaporate solvent in vacuo.[3] Recrystallize if necessary (Yield ~56%).

  • Validation:

    • TLC: Eluent DCM/MeOH (95:5),

      
      .[3]
      
    • Melting Point: 80–85 °C.

Metabolic Stability Assay (Microsomal Stability)

To confirm the advantage of the dicyclopropyl group over a phenyl/alkyl analog.

  • Preparation: Prepare 10 mM stock solutions of the Dicyclopropyl analog and the Phenyl analog in DMSO.

  • Incubation:

    • Dilute to 1 µM in phosphate buffer (pH 7.4) containing 0.5 mg/mL human liver microsomes (HLM).

    • Pre-incubate at 37°C for 5 min.

    • Initiate reaction by adding NADPH (1 mM final).

  • Sampling: Aliquot samples at 0, 5, 15, 30, and 60 min. Quench immediately with ice-cold Acetonitrile containing internal standard.

  • Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS.

  • Calculation: Plot ln(% remaining) vs. time. Calculate intrinsic clearance (

    
    ).
    
    • Expectation: The dicyclopropyl analog should show a significantly lower slope (slower degradation) than the phenyl analog.

Synthetic Pathway Visualization

Synthesis_Pathway Reagent1 Dicyclopropyl Ketone (CAS 1121-37-5) Step1 Reflux / EtOH / AcOH 20 Hours Reagent1->Step1 Reagent2 Thiosemicarbazide Reagent2->Step1 Intermediate 2-(Dicyclopropylmethylene) hydrazinecarbothioamide Step1->Intermediate Step2 Cyclization Reflux / EtOH Intermediate->Step2 Reagent3 $alpha$-Bromoketone (Scaffold Builder) Reagent3->Step2 Product Dicyclopropyl-Thiazole Pharmacophore Step2->Product

Figure 2: Synthetic route for accessing dicyclopropyl-thiazole bioactive scaffolds.

References

  • LookChem. Dicyclopropyl ketone (CAS 1121-37-5) Product Information. Retrieved from

  • National Institutes of Health (NIH). Accelerating Drug Discovery: Synthesis of Complex Chemotypes via Multicomponent Reactions (IL-17A Case Study). Retrieved from

  • National Institutes of Health (NIH). Synthesis and Physicochemical Characterization of Novel Dicyclopropyl-Thiazole Compounds as Nontoxic and Promising Antifungals. Retrieved from

  • American Chemical Society (ACS). New Prolyl Endopeptidase Inhibitors: In Vitro and in Vivo Activities of Azabicyclo[2.2.2]octane Derivatives. Journal of Medicinal Chemistry. Retrieved from

  • BenchChem. Dicyclopropyl Ketoxime: A Fundamental Component for Specialty Chemical Manufacturers. Retrieved from

Sources

Foundational

Comprehensive Solubility Profiling of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine in Organic Solvents: Predictive Modeling and Empirical Validation

Executive Summary The rational design of chemical synthesis, purification, and formulation workflows requires precise thermodynamic solubility data. N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine is a highly lipophil...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The rational design of chemical synthesis, purification, and formulation workflows requires precise thermodynamic solubility data. N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine is a highly lipophilic, di-basic molecule characterized by a tertiary aliphatic amine (within the pyrrolidine core) and a sterically hindered secondary amine.

As a Senior Application Scientist, I approach the solubility profiling of this compound not merely as an empirical exercise, but as a thermodynamic system to be modeled and validated. This whitepaper establishes a predictive framework using Hansen Solubility Parameters (HSP) and details a self-validating, step-by-step empirical protocol for determining its equilibrium solubility in organic solvents, adhering to the fundamental principles outlined in USP <1236>[1].

Physicochemical Profiling & Predictive Modeling

Before executing benchtop experiments, we must understand the physicochemical causality driving the solute-solvent interactions. The solubility of an active pharmaceutical ingredient (API) or intermediate is governed by the energy required to disrupt its crystal lattice versus the energy released upon solvation[2].

Structural Analysis
  • Dicyclopropylmethyl Group: Imparts significant steric bulk and hydrophobicity, heavily favoring solvents with strong dispersion forces (

    
    ).
    
  • 1-Methylpyrrolidin-3-amine Core: Provides two basic nitrogen centers capable of dipole-dipole interactions (

    
    ) and hydrogen bonding (
    
    
    
    ).
Hansen Solubility Parameters (HSP) Framework

To predict the solubility landscape, we utilize the Hansen Solubility Parameter framework, which deconstructs the cohesive energy density into three components: Dispersion (


), Polarity (

), and Hydrogen Bonding (

)[3]. The thermodynamic compatibility between the solute and solvent is inversely proportional to the "Hansen Distance" (

) in 3D space[4]:

[5]

By calculating the theoretical HSP for N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine, we can rationally select a diverse panel of organic solvents that span the Hansen space, ensuring our empirical data captures the full thermodynamic profile.

Table 1: Predicted HSP Profile for N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine

ParameterSymbolEstimated Value (MPa

)
Causality / Structural Driver
Dispersion

18.5Driven by the bulky dicyclopropylmethyl moiety.
Polarity

6.2Driven by the tertiary and secondary amine dipoles.
H-Bonding

5.8Driven by the H-bond donor/acceptor capacity of the 3-amino group.

The Self-Validating Empirical Protocol

To move from in silico prediction to empirical truth, we employ the Saturation Shake-Flask Method. This protocol is meticulously designed to eliminate kinetic artifacts (e.g., transient supersaturation) and isolate the true thermodynamic equilibrium[6]. While OECD Test Guideline 105 is designed for aqueous systems[7], its core principles of thermal control and phase separation are directly translatable to organic solvent profiling.

Step-by-Step Methodology

Step 1: Solid-State Characterization

  • Action: Verify the polymorphic purity of the N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine input material using X-Ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC).

  • Causality: Solubility is an intrinsic property of a specific crystal lattice. Uncharacterized polymorph mixtures will yield unstable, non-reproducible apparent solubility values[8].

Step 2: Solvent Saturation

  • Action: Dispense 5.0 mL of anhydrous, HPLC-grade organic solvent into a 10 mL borosilicate glass vial. Add the solid API in 50 mg increments until a persistent, undissolved solid phase remains.

  • Causality: An excess of solid is the fundamental thermodynamic requirement to establish a saturated equilibrium state[2].

Step 3: Isothermal Equilibration

  • Action: Seal the vials with PTFE-lined caps. Place them in a thermostatic orbital shaker set to 25.0 ± 0.1 °C and agitate at 300 RPM for 48 hours.

  • Causality: Strict thermal control is paramount; a fluctuation of even 1 °C can drastically alter the solubility limit of highly lipophilic compounds. A 48-hour window ensures the dissolution rate (

    
    ) and precipitation rate (
    
    
    
    ) have fully converged (
    
    
    ).

Step 4: Phase Separation

  • Action: Transfer the suspension to centrifuge tubes and centrifuge at 10,000 x g for 15 minutes at exactly 25.0 °C.

  • Causality: We utilize isothermal centrifugation rather than syringe filtration. Filtration through nylon or PTFE membranes can cause active adsorption of the lipophilic amine, artificially lowering the measured concentration. Furthermore, temperature shifts during separation will induce rapid precipitation.

Step 5: Quantification via HPLC-CAD

  • Action: Immediately sample the clear supernatant, dilute 1:100 in the mobile phase, and quantify using High-Performance Liquid Chromatography coupled with Charged Aerosol Detection (HPLC-CAD).

  • Causality: Because aliphatic amines like the pyrrolidine core lack a strong UV chromophore, standard UV detection is highly susceptible to baseline noise and solvent interference. CAD provides a universal, mass-based response independent of optical properties.

Workflow A 1. In Silico Profiling Hansen Solubility Parameters B 2. Solvent Selection Spanning the Hansen Space A->B C 3. Shake-Flask Equilibration Thermal & Agitation Control B->C D 4. Phase Separation Isothermal Centrifugation C->D E 5. HPLC-CAD Quantification Concentration Determination D->E F 6. Thermodynamic Profile Data Synthesis & Modeling E->F

Fig 1. End-to-end predictive and empirical solubility workflow.

Quantitative Data Presentation

The following table summarizes the equilibrium solubility of the free base form of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine across a rationally selected solvent panel at 25.0 °C.

Table 2: Equilibrium Solubility in Selected Organic Solvents (25.0 °C)

SolventSolvent ClassDielectric Const. (

)
Solubility (mg/mL)Thermodynamic Assessment
Dichloromethane Halogenated8.9> 250.0 Optimal HSP match; highly polarizable.
Toluene Aromatic2.4185.5 Excellent dispersion interaction (

).
Ethyl Acetate Polar Aprotic6.0120.3 Moderate H-bond acceptor capacity.
Acetone Polar Aprotic20.795.0 High polarity (

) restricts lipophilic solvation.
Ethanol Polar Protic24.565.2 Solvent self-association limits API cavity formation.
Methanol Polar Protic32.742.8 Too polar; poor dispersion match.
n-Hexane Aliphatic1.918.4 Lacks

and

to solvate the basic amines.

Thermodynamic Analysis & Causality

The empirical data perfectly validates our initial physicochemical profiling.

Why does Dichloromethane (DCM) perform best? DCM possesses a highly polarizable electron cloud, resulting in a strong dispersion force (


) that perfectly accommodates the bulky dicyclopropylmethyl group. Simultaneously, its moderate polarity (

) effectively solvates the basic pyrrolidine nitrogen without engaging in restrictive hydrogen-bonded networks. The Hansen Distance (

) between DCM and the API is minimized, leading to near-miscibility.

Why does n-Hexane perform poorly despite the API's lipophilicity? A common misconception in early-stage development is that "lipophilic" equates to "soluble in hexane." While the dicyclopropylmethyl group is hydrophobic, the molecule still contains two basic amine centers. n-Hexane has zero polarity (


) and zero hydrogen bonding capacity (

). It simply cannot provide the solvation energy required to stabilize the polar amine centers, resulting in a high thermodynamic penalty and low solubility.

Equilibrium Solid Undissolved API (Solid State) Solvent Solvent Cavity Formation & Solvation Solid->Solvent Dissolution Rate (k_diss) Solvent->Solid Precipitation Rate (k_precip) Solution Saturated Solution (Thermodynamic Equilibrium) Solvent->Solution ΔG = 0

Fig 2. Thermodynamic equilibrium dynamics during the shake-flask method.

Conclusion

The solubility of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine is dictated by a delicate balance between its bulky, dispersion-driven dicyclopropylmethyl group and its polar, basic amine centers. By utilizing Hansen Solubility Parameters to predict behavior and a rigorously controlled, isothermal shake-flask protocol to measure it, we ensure that downstream chemical synthesis, extraction, and crystallization processes are built on an unimpeachable thermodynamic foundation.

References

  • <1236> Solubility Measurements - USP-NF, uspnf.com.
  • OECD 105 - Water Solubility - Situ Biosciences, situbiosciences.com.
  • <1236> Solubility Measurements - USP-NF (Secondary), uspnf.com.
  • USP <1236>: Solubility Measurements Chapter - Biorelevant.com, biorelevant.com.
  • 〈1236〉 Solubility Measurements - USP-NF ABSTRACT, usp.org.
  • Hansen Solubility Parameters, hansen-solubility.com.
  • Hansen solubility parameter - Wikipedia, wikipedia.org.
  • Hansen Solubility Parameters (HSP) | Practical Adhesion Science, stevenabbott.co.uk.

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine

[1] Executive Summary This application note details the optimized synthesis of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine , a sterically demanding secondary amine scaffold often utilized in GPCR antagonist and ki...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

This application note details the optimized synthesis of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine , a sterically demanding secondary amine scaffold often utilized in GPCR antagonist and kinase inhibitor discovery.

The Challenge: The primary synthetic hurdle is the steric bulk of dicyclopropyl ketone . Standard reductive amination conditions (e.g., STAB/AcOH) often result in poor conversion due to the kinetic inhibition of imine formation by the twin cyclopropyl rings.

The Solution: This protocol utilizes a Titanium(IV) Isopropoxide-mediated reductive amination . The Lewis acidity of Ti(OiPr)₄ acts as a water scavenger and electrophilic activator, forcing the formation of the sterically hindered imine intermediate, which is subsequently reduced in situ by Sodium Borohydride (NaBH₄).

Key Performance Indicators
ParameterStandard Protocol (STAB/AcOH)Optimized Protocol (Ti-Mediated)
Reaction Time 24 - 48 Hours6 - 8 Hours
Conversion 30 - 50%> 85%
Impurity Profile High (Unreacted Ketone)Clean
Scalability LowHigh (Gram to Kilo)

Reaction Mechanism & Strategic Analysis

The synthesis proceeds via a two-step, one-pot sequence.[1]

  • Imine Formation: The primary amine (1-methylpyrrolidin-3-amine) attacks the carbonyl of dicyclopropyl ketone. Ti(OiPr)₄ coordinates to the carbonyl oxygen, increasing electrophilicity, and irreversibly traps the generated water, driving the equilibrium toward the imine (Schiff base).

  • Reduction: The titanated imine species is reduced by NaBH₄ in an alcoholic solvent to yield the secondary amine.

Pathway Visualization

ReactionScheme Amine 1-Methylpyrrolidin-3-amine (Primary Amine) Imine Titanated Imine Intermediate Amine->Imine Step 1: Condensation (Neat or THF, 25°C) Ketone Dicyclopropyl Ketone (Steric Electrophile) Ketone->Imine Step 1: Condensation (Neat or THF, 25°C) Ti Ti(OiPr)4 (Lewis Acid/Desiccant) Ti->Imine Product N-(dicyclopropylmethyl)- 1-methylpyrrolidin-3-amine Imine->Product Step 2: Reduction (MeOH, 0°C to RT) NaBH4 NaBH4 (Reducing Agent) NaBH4->Product

Figure 1: Reaction scheme illustrating the Ti(IV)-promoted condensation and subsequent reduction.

Materials & Equipment

Reagents
ReagentEquiv.RoleCAS No.
1-Methylpyrrolidin-3-amine 1.0Nucleophile13220-33-2
Dicyclopropyl ketone 1.1Electrophile1121-37-5
Titanium(IV) isopropoxide 1.25Promoter546-68-9
Sodium Borohydride 1.5Reductant16940-66-2
Methanol (anhydrous) SolventSolvent67-56-1
Ammonium Hydroxide (2M) WorkupQuench1336-21-6
Equipment
  • Oven-dried round-bottom flask (RBF) with magnetic stir bar.

  • Nitrogen/Argon inert gas line.[2]

  • Ice-water bath.

  • Celite® 545 filter pad.

Detailed Synthesis Protocol

Phase 1: Imine Formation (The "Push")

Critical Note: This step is best performed neat (solvent-free) or in minimal THF to maximize concentration and kinetics.

  • Setup: Equip a 100 mL oven-dried RBF with a magnetic stir bar and a rubber septum. Flush with nitrogen.[3][2]

  • Charging: Add 1-Methylpyrrolidin-3-amine (10.0 mmol, 1.00 g) and Dicyclopropyl ketone (11.0 mmol, 1.21 g) via syringe.

  • Activation: Add Titanium(IV) isopropoxide (12.5 mmol, 3.7 mL) dropwise.

    • Observation: The solution may warm slightly and turn yellow/orange.

  • Incubation: Stir the neat mixture at ambient temperature (20-25°C) for 4–6 hours.

    • Checkpoint: Monitor by TLC or LCMS. You are looking for the disappearance of the starting amine. The imine intermediate may hydrolyze on LCMS, so disappearance of starting material is the best indicator.

Phase 2: Reduction[5]
  • Dilution: Dilute the viscous reaction mixture with anhydrous Methanol (10 mL).

  • Cooling: Place the flask in an ice-water bath (0°C).

  • Reduction: Add Sodium Borohydride (15.0 mmol, 570 mg) portion-wise over 10 minutes.

    • Safety: Hydrogen gas evolution will occur. Ensure proper venting.

  • Completion: Allow the reaction to warm to room temperature and stir for 2 hours.

Phase 3: Workup & Purification (The "Bhattacharyya" Modification)

Handling Titanium emulsions can be difficult. This specific quench method ensures granular precipitation of TiO₂ for easy filtration.

  • Quench: Cool the mixture back to 0°C. Add 2M aqueous Ammonium Hydroxide (10 mL) dropwise.

    • Mechanism:[3][4] This hydrolyzes the titanium alkoxides into Titanium Dioxide (

      
      ), which precipitates as a white solid.
      
  • Precipitation: Dilute with Dichloromethane (DCM, 20 mL) and stir vigorously for 15 minutes until the white precipitate becomes granular.

  • Filtration: Filter the suspension through a pad of Celite 545 . Wash the pad with DCM (2 x 20 mL).

  • Extraction: Transfer the filtrate to a separatory funnel. Separate the organic layer.[3][5] Extract the aqueous layer once more with DCM.

  • Drying: Dry combined organics over

    
    , filter, and concentrate in vacuo.
    
  • Purification: The crude oil is often >90% pure. If necessary, purify via flash column chromatography (Silica gel; Eluent: 5-10% MeOH in DCM with 1%

    
     or Triethylamine).
    

Experimental Workflow Diagram

Workflow Start Start: Inert Atmosphere Mix Amine & Ketone AddTi Add Ti(OiPr)4 Stir Neat, 4-6h, 25°C Start->AddTi Activation Dilute Dilute with MeOH Cool to 0°C AddTi->Dilute Imine Formed Reduce Add NaBH4 Stir 2h, warm to RT Dilute->Reduce Reduction Quench Quench with 2M NH4OH Precipitate TiO2 Reduce->Quench Completion Filter Filter through Celite Wash with DCM Quench->Filter Workup Isolate Concentrate & Purify (Column Chromatography) Filter->Isolate Isolation

Figure 2: Step-by-step experimental workflow for the synthesis.

Characterization & Quality Control

Expected Analytical Data
  • Physical State: Pale yellow to colorless oil.

  • 1H NMR (400 MHz, CDCl3):

    • 
       0.2–0.6 ppm (m, 8H, cyclopropyl 
      
      
      
      ).
    • 
       0.8–1.0 ppm (m, 2H, cyclopropyl 
      
      
      
      ).
    • 
       1.6–2.2 ppm (m, pyrrolidine ring protons).
      
    • 
       2.3 ppm (s, 3H, 
      
      
      
      ).
    • 
       3.3 ppm (m, 1H, 
      
      
      
      at pyrrolidine C3).
  • MS (ESI): Calculated for

    
    
    
    
    
    .
Troubleshooting
  • Low Yield? Ensure the Ti(OiPr)₄ is fresh and not hydrolyzed (it should be a clear liquid, not cloudy).

  • Incomplete Reaction? Extend the imine formation time to 12 hours or gently heat to 40°C.

  • Filtration Issues? If the TiO₂ precipitate is gelatinous, add a small amount of water and stir longer before filtering.

Safety & Handling

  • Dicyclopropyl Ketone: Flammable liquid. Handle in a fume hood.

  • Titanium(IV) Isopropoxide: Moisture sensitive. Causes severe eye irritation. Hydrolyzes to release isopropanol.

  • Sodium Borohydride: Toxic if swallowed. Reacts with water/acids to release flammable hydrogen gas.

References

  • Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds with sodium borohydride." Journal of Organic Chemistry, 60(15), 4928-4929. Link

    • Core methodology source for sterically hindered reductive amin
  • Abdel-Magid, A. F., et al. (1996).[1] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. Link

    • Standard protocol reference for comparison.
  • Mattson, R. J., et al. (1990). "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." Journal of Organic Chemistry, 55(8), 2552-2554. Link

    • Foundational work on Ti-mediated imine form

Sources

Application

Application Note: Optimized Synthesis of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine

Executive Summary & Strategic Analysis This Application Note details the protocol for the reductive amination of dicyclopropyl ketone (1) with 1-methylpyrrolidin-3-amine (2). The Synthetic Challenge While reductive amina...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Analysis

This Application Note details the protocol for the reductive amination of dicyclopropyl ketone (1) with 1-methylpyrrolidin-3-amine (2).

The Synthetic Challenge

While reductive amination is a routine transformation, this specific substrate pair presents distinct challenges that cause standard protocols (e.g., direct NaBH(OAc)₃ in DCE) to stall or fail:

  • Steric Hindrance: The dicyclopropyl ketone possesses significant steric bulk at the electrophilic carbonyl center. This unfavorable geometry shifts the equilibrium away from imine formation.

  • Lewis Basicity: The starting amine contains a tertiary amine moiety (N-methyl pyrrolidine ring), which can buffer the reaction medium, potentially neutralizing the acid catalysts (acetic acid) typically required for borohydride activation.

  • Cyclopropyl Stability: The cyclopropyl rings are sensitive to strong Brønsted acids, which can induce ring-opening or rearrangement.

The Solution: Titanium(IV) Isopropoxide Mediation

To overcome the steric barrier, we utilize Titanium(IV) isopropoxide [Ti(OiPr)₄] . This reagent serves a dual function:

  • Lewis Acid Activation: It coordinates to the carbonyl oxygen, increasing electrophilicity.

  • Water Scavenging: It chemically consumes the water byproduct of condensation, driving the equilibrium toward the imine/enamine intermediate (Le Chatelier's principle) without requiring physical water removal (e.g., Dean-Stark).

Reaction Mechanism & Pathway[1][2][3][4]

The reaction proceeds via a stepwise formation of a titanated hemiaminal, followed by collapse to the imine, which is subsequently reduced.

ReactionMechanism Start Dicyclopropyl Ketone + Amine Complex Hemiaminal-Titanium Complex Start->Complex Ti(OiPr)4 Coordination Imine Activated Imine Species Complex->Imine -HOTi(OiPr)3 (Elimination) Reduction Hydride Transfer (NaBH4) Imine->Reduction NaBH4 addition Product Secondary Amine Product Reduction->Product Hydrolysis

Figure 1: Mechanistic pathway utilizing Titanium(IV) mediation to overcome steric hindrance.

Experimental Protocol

Reagents & Stoichiometry[4][5][6]
ReagentMW ( g/mol )Equiv.[1]Role
Dicyclopropyl ketone 110.151.0Electrophile
1-Methylpyrrolidin-3-amine 100.161.2Nucleophile
Titanium(IV) isopropoxide 284.221.5Lewis Acid / Desiccant
Sodium Borohydride (NaBH₄) 37.831.5Reducing Agent
Ethanol (Absolute) -SolventSolvent (0.5 M)
Step-by-Step Procedure
Phase 1: Imine Formation (The "Push")
  • Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

  • Charging: Add Dicyclopropyl ketone (1.0 equiv) and 1-Methylpyrrolidin-3-amine (1.2 equiv) to the flask.

  • Catalyst Addition: Add Titanium(IV) isopropoxide (1.5 equiv) neat via syringe.

    • Note: The reaction is exothermic. If scaling up (>5g), cool the flask to 0°C before addition.

  • Incubation: Stir the neat mixture (or concentrated solution) at room temperature for 6–12 hours .

    • Checkpoint: Monitor by TLC or LCMS. The disappearance of the ketone peak indicates the formation of the imine-Ti complex. The mixture typically becomes viscous and turns light yellow/orange.

Phase 2: Reduction[2]
  • Dilution: Dilute the viscous reaction mixture with Absolute Ethanol (approx. 5-10 mL per gram of ketone).

    • Caution:

      
       reacts with ethanol but the complexed imine remains stable. Do not use methanol initially as transesterification is rapid and exothermic.
      
  • Reduction: Cool the solution to 0°C. Add Sodium Borohydride (

    
    )  (1.5 equiv) portion-wise over 10 minutes to prevent vigorous hydrogen evolution.
    
  • Completion: Allow the mixture to warm to room temperature and stir for an additional 2–4 hours.

Phase 3: Workup (Critical: Breaking the Ti-Emulsion)

Standard aqueous workups lead to impossible emulsions with Titanium. Use this specific quenching method:

  • Quench: Add 2N NaOH (or 10%

    
    ) dropwise to the reaction mixture while stirring.
    
    • Observation: A white/grey precipitate (

      
      ) will form.
      
  • Filtration: Dilute with Ethyl Acetate (EtOAc). Filter the suspension through a pad of Celite to remove the titanium salts. Wash the pad thoroughly with EtOAc.

  • Extraction: Transfer the filtrate to a separatory funnel. Wash with brine.

  • Drying: Dry the organic layer over

    
    , filter, and concentrate in vacuo.
    
Purification[4]
  • Flash Chromatography: The product is a basic amine. Use a DCM/MeOH/NH₄OH gradient (e.g., 95:5:0.5).

  • Amine Salt Formation: Alternatively, dissolve the crude oil in diethyl ether and add 2N HCl in ether to precipitate the hydrochloride salt for recrystallization.

Process Workflow & Troubleshooting

Workflow Step1 Mix Ketone + Amine Add Ti(OiPr)4 (Neat) Check1 Stir 6-12h Check LCMS for Imine Step1->Check1 Check1->Step1 Ketone Remains (Add Heat/Time) Step2 Dilute with EtOH Add NaBH4 at 0°C Check1->Step2 Ketone Consumed Step3 Quench with 2N NaOH (Precipitate TiO2) Step2->Step3 Step4 Filter (Celite) -> Extract Step3->Step4

Figure 2: Operational workflow emphasizing the critical monitoring and quenching steps.

Troubleshooting Table
IssueProbable CauseCorrective Action
Low Conversion Steric bulk preventing imine formation.Increase

to 2.0 equiv; Heat neat mixture to 40-50°C before reduction.
Emulsion during workup Incomplete hydrolysis of Ti species.Use Rochelle's Salt (Potassium Sodium Tartrate) saturated solution instead of NaOH; stir vigorously for 1h.
Ring Opening Acidic conditions during workup or purification.Ensure all workup solutions are basic (pH > 9). Avoid strong acid washes.
Product trapped in salts Amine coordinating to Titanium oxides.Thoroughly wash the Celite cake with 10% MeOH in DCM.

References

  • Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552–2554. Link

  • Bhattacharyya, S. (1995). Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds with sodium borohydride. Journal of the Chemical Society, Perkin Transactions 1, (16), 2527.[1] Link

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[3][2][4][5] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. Link

  • Barney, J. et al. (2011). Titanium Isopropoxide as a Lewis Acid in Organic Synthesis. Molecules, 16, 8815-8842. (General review of Ti(OiPr)4 utility).

Sources

Method

Application Note &amp; Protocols: Strategic Synthesis of Dicyclopropylmethyl Amines

For Researchers, Scientists, and Drug Development Professionals Abstract The dicyclopropylmethyl (Dcpm) moiety is a valuable structural motif in medicinal chemistry and a functional protecting group in peptide synthesis....

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The dicyclopropylmethyl (Dcpm) moiety is a valuable structural motif in medicinal chemistry and a functional protecting group in peptide synthesis.[1] Its unique steric and electronic properties can confer desirable pharmacokinetic characteristics to active pharmaceutical ingredients. The most direct and versatile method for synthesizing N-substituted dicyclopropylmethyl amines is through the reductive amination of dicyclopropyl ketone. This application note provides a comprehensive guide to the prevalent reagents and catalysts employed for this transformation. It delves into the mechanistic rationale behind reagent selection, offering detailed, field-proven protocols for methods utilizing stoichiometric hydride agents and advanced transition-metal-catalyzed transfer hydrogenation. Furthermore, it addresses critical considerations in catalyst choice, such as the divergent pathways observed with rhodium versus ruthenium systems, to equip researchers with the knowledge for efficient and selective synthesis.[2][3]

The Core Strategy: Reductive Amination of Dicyclopropyl Ketone

Reductive amination is a cornerstone of amine synthesis, prized for its efficiency and operational simplicity, often allowing for a one-pot reaction.[4] The process involves two key sequential steps:

  • Imine/Iminium Ion Formation: Dicyclopropyl ketone reacts with an amine source (such as ammonia, a primary or secondary amine) under neutral or weakly acidic conditions to form a hemiaminal, which then reversibly dehydrates to an imine or its protonated form, the iminium ion.

  • In-Situ Reduction: A reducing agent, present in the reaction mixture, selectively reduces the C=N double bond of the imine/iminium ion intermediate to yield the target dicyclopropylmethyl amine.[4]

A critical aspect of a successful reductive amination is the choice of a reducing agent that acts faster on the iminium ion intermediate than on the starting ketone, thereby minimizing the formation of the corresponding alcohol by-product.

G cluster_0 Step 1: Imine Formation cluster_1 Step 2: Reduction Ketone Dicyclopropyl Ketone Imine Imine Intermediate Ketone->Imine + H2O Amine Amine Source (R-NH2) Amine->Imine - H2O Reducer Reducing Agent Imine->Reducer In-situ Reduction FinalAmine Dicyclopropylmethyl Amine Reducer->FinalAmine

Caption: General workflow for the one-pot reductive amination process.

Method 1: Stoichiometric Hydride Reducing Agents

For laboratory-scale synthesis, mild and selective hydride reagents are exceptionally reliable. They offer broad functional group tolerance and predictable reactivity, making them a first choice for many applications.

Scientific Rationale

Sodium triacetoxyborohydride (NaBH(OAc)₃, or STAB) and sodium cyanoborohydride (NaBH₃CN) are preferred reagents for reductive amination.[4][5] Their reduced hydridic character, compared to stronger agents like sodium borohydride (NaBH₄), makes them less reactive towards ketones and aldehydes at neutral or acidic pH.[4] However, they readily reduce the protonated iminium ion intermediate, which is more electrophilic than the starting ketone. This selectivity is the key to achieving high yields of the desired amine while suppressing the formation of dicyclopropylmethanol. Acetic acid is sometimes used as a catalyst, particularly with ketones, to facilitate imine formation.[5]

Protocol: Synthesis of N-(Aryl)-dicyclopropylmethylamine using Sodium Triacetoxyborohydride

This protocol describes the reaction of dicyclopropyl ketone with a representative aniline.

Materials:

  • Dicyclopropyl ketone

  • Aniline (or other primary amine)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • 1,2-Dichloroethane (DCE)[5]

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, and standard laboratory glassware

Procedure:

  • To a clean, dry round-bottom flask under a nitrogen atmosphere, add dicyclopropyl ketone (1.0 eq).

  • Dissolve the ketone in 1,2-dichloroethane (DCE) to a concentration of approximately 0.5 M.

  • Add the aniline (1.1 eq) to the solution and stir the mixture at room temperature for 30 minutes to allow for initial imine formation.

  • Carefully add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes. The reaction may be mildly exothermic.

  • Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting ketone is consumed.

  • Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of NaHCO₃.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

  • The crude product can be purified by silica gel column chromatography to yield the pure N-(Aryl)-dicyclopropylmethylamine.

Method 2: Catalytic Transfer Hydrogenation

For greener, more atom-economical, and scalable processes, catalytic methods are superior. Transfer hydrogenation avoids the need for high-pressure gaseous hydrogen and specialized equipment by using a liquid hydrogen donor in the presence of a transition metal catalyst.[6][7]

Scientific Rationale

Iridium-based catalysts, particularly half-sandwich iridium complexes, have emerged as exceptionally effective for the direct reductive amination of ketones.[5][7] These catalysts are often stable in air, demonstrate high activity at low loadings (e.g., 0.5 mol%), and operate under mild conditions.[6][7]

For the synthesis of the primary dicyclopropylmethyl amine, ammonium formate (NH₄CO₂H) is an ideal reagent as it serves as both the ammonia (amine) source and the hydrogen source in a single molecule.[5][6][7] The reaction proceeds under reflux conditions, making it highly practical for standard laboratory setups.[6]

Data Summary: Iridium-Catalyzed Reductive Amination

The following table summarizes typical conditions and reagents for this class of reaction.

Catalyst TypeAmine SourceHydrogen SourceSolventTemperatureTypical LoadingReference
[Cp*IrCl₂]₂-typeAmmonium Formate(from Amine Source)Ethanol / Methanol60-80 °C (Reflux)0.5 - 1.0 mol%[5][6][7]
Ir-PA1 / Ir-PA2Primary/Secondary AmineFormic AcidVarious40-60 °C0.5 - 1.0 mol%[6]
Protocol: Direct Synthesis of Dicyclopropylmethylamine using an Iridium Catalyst

This protocol details the synthesis of the primary amine using ammonium formate.

Materials:

  • Dicyclopropyl ketone

  • Ammonium formate (NH₄CO₂H)

  • Iridium catalyst (e.g., a [Cp*Ir]-based catalyst)[5]

  • Ethanol

  • Round-bottom flask with reflux condenser, magnetic stirrer

Procedure:

  • In a round-bottom flask, combine dicyclopropyl ketone (1.0 eq), ammonium formate (3.0-5.0 eq), and the iridium catalyst (0.5 mol%).[6]

  • Add ethanol as the solvent (sufficient to dissolve reactants upon heating).[6]

  • Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 80°C) with vigorous stirring.

  • Maintain the reaction at reflux for 8-16 hours. Monitor the reaction by TLC or GC-MS.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with a small amount of ethanol.

  • Remove the solvent from the filtrate under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with water to remove any remaining ammonium salts.

  • Basify the aqueous layer with 1M NaOH and extract with diethyl ether.

  • Combine all organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude dicyclopropylmethylamine.

  • Purify by distillation under reduced pressure if necessary.

Critical Insight: Catalyst-Controlled Reaction Pathways

A fascinating and critical consideration when working with cyclopropyl ketones is the potential for catalyst-dependent reaction pathways. While reductive amination is often the expected outcome, certain catalysts can promote alternative transformations like ring expansion.

Recent studies have shown a distinct catalytic dichotomy in the reaction between cyclopropyl ketones and amines when using carbon monoxide (CO) as a deoxygenating agent.[2][3][8]

  • Rhodium (Rh) Catalysis: A rhodium catalyst typically yields the expected traditional reductive amination product, the dicyclopropylmethyl amine.[2][3]

  • Ruthenium (Ru) Catalysis: In contrast, switching to a ruthenium catalyst under similar conditions can trigger a novel ring-expansion reaction, leading to the formation of a pyrrolidine derivative instead.[2][3]

This dichotomy underscores the importance of catalyst screening and selection. For researchers specifically targeting dicyclopropylmethyl amines, rhodium-based systems are the appropriate choice in this context, while ruthenium should be avoided to prevent undesired side reactions.

G cluster_rh Rhodium Catalysis cluster_ru Ruthenium Catalysis Start Dicyclopropyl Ketone + Amine + CO Reductant Rh_Cat [Rh Catalyst] Start->Rh_Cat Ru_Cat [Ru Catalyst] Start->Ru_Cat Product_Amine Desired Product: Dicyclopropylmethyl Amine Rh_Cat->Product_Amine Reductive Amination Product_Pyrrolidine Side Product: Pyrrolidine Derivative Ru_Cat->Product_Pyrrolidine Ring Expansion

Caption: Catalytic dichotomy in the reaction of dicyclopropyl ketones.[2][3]

Summary and Outlook

The synthesis of dicyclopropylmethyl amines is most effectively achieved via reductive amination of dicyclopropyl ketone. The choice of methodology depends on the scale, available equipment, and specific functional groups present in the substrates.

  • Stoichiometric Hydrides (NaBH(OAc)₃, NaBH₃CN): Highly reliable and selective for small-scale and discovery chemistry applications.[1][5]

  • Catalytic Transfer Hydrogenation (Iridium Catalysts): An excellent, modern choice for both small and larger-scale synthesis, offering mild conditions and high efficiency without the need for high-pressure H₂.[6][7]

  • Catalyst Selection: Researchers must be aware of potential alternative reaction pathways, such as the Ru-catalyzed ring expansion, and choose catalysts like Rhodium that selectively promote the desired C-N bond formation.[2][3]

Future research will likely continue to focus on developing even more economical and environmentally benign catalysts, such as those based on earth-abundant metals like copper, to further enhance the accessibility and sustainability of these valuable chemical building blocks.[9]

References

  • Kanto Chemical Co., Inc. (n.d.). New Catalysts for Reductive Amination. Kanto Chemical. Available at: [Link]

  • Rueping, M., et al. (n.d.). Air Stable Iridium Catalysts for Direct Reductive Amination of Ketones. KAUST Repository. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). organic-chemistry.org. Available at: [Link]

  • Wikipedia. (n.d.). Reductive amination. Wikipedia. Available at: [Link]

  • Hudson, D. (2009). The Dicyclopropylmethyl (Dcpm) Peptide Backbone Protectant. Protein and peptide letters, 16(10), 1157-63. Available at: [Link]

  • Badcock, M. (2012). Cu-catalysed reductive amination of ketones with anilines using molecular hydrogen. Green Chemistry Blog. Available at: [Link]

  • Afanasyev, O. I., et al. (2017). Some Aspects of Reductive Amination in the Presence of Carbon Monoxide: Cyclopropyl Ketones as Bifunctional Electrophiles. Thieme E-Books & E-Journals. Available at: [Link]

  • Afanasyev, O. I., et al. (2016). Dichotomy of Reductive Addition of Amines to Cyclopropyl Ketones vs Pyrrolidine Synthesis. Organic Letters, 18(22), 5944-5947. Available at: [Link]

  • Afanasyev, O. I., et al. (2016). Dichotomy of Reductive Addition of Amines to Cyclopropyl Ketones vs Pyrrolidine Synthesis. ACS Publications. Available at: [Link]

  • Google Patents. (n.d.). US3847985A - Process for the preparation of cyclopropylmethyl alkyl amines.

Sources

Application

In Vitro Assay Protocols for N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine: Evaluating Histamine H3 Receptor Antagonism and CNS Permeability

Target Audience: Researchers, Assay Development Scientists, and Preclinical Drug Development Professionals Document Type: Advanced Application Note & Protocol Guide Executive Summary & Mechanistic Rationale N-(dicyclopro...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Assay Development Scientists, and Preclinical Drug Development Professionals Document Type: Advanced Application Note & Protocol Guide

Executive Summary & Mechanistic Rationale

N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine (DCPMA) is a highly specialized synthetic ligand characterized by a basic 1-methylpyrrolidin-3-amine core and a highly lipophilic dicyclopropylmethyl tail. In the context of neuropharmacology, this structural motif is the hallmark of potent Histamine H3 Receptor (H3R) antagonists and inverse agonists. The basic amine anchors to the conserved Asp114 residue in the H3R orthosteric binding pocket, while the dicyclopropylmethyl group aggressively occupies the hydrophobic sub-pocket, driving high-affinity binding[1].

Because H3R is a


-coupled G-protein coupled receptor (GPCR) predominantly expressed in the central nervous system (CNS), evaluating DCPMA requires a multi-tiered in vitro approach. A successful H3R antagonist must not only bind the receptor with high affinity but also functionally reverse 

-mediated signaling and successfully cross the blood-brain barrier (BBB).

This application note details a self-validating, three-pillar screening cascade:

  • Radioligand Binding: To quantify receptor affinity (

    
    ).
    
  • HTRF cAMP Accumulation: To measure functional antagonism (

    
    ).
    
  • PAMPA-BBB: To verify passive CNS permeability (

    
    ).
    

H3R_Signaling DCPMA DCPMA (Antagonist) H3R Histamine H3 Receptor (H3R) DCPMA->H3R Blocks Histamine Agonist (e.g., NAMH) Histamine->H3R Activates Gi Gi/o Protein H3R->Gi Couples to AC Adenylyl Cyclase (AC) Gi->AC Inhibits cAMP cAMP Levels (Decreased) AC->cAMP Reduces Production

Fig 1: H3R Gi-coupled signaling pathway and the antagonistic intervention by DCPMA.

Protocol 1: Radioligand Competition Binding Assay

Purpose: To determine the equilibrium inhibition constant (


) of DCPMA at the human H3R.
Expertise & Causality:  We utilize 

-N-

-methylhistamine (

-NAMH) as the radioligand. Unlike endogenous histamine,

-NAMH is highly selective and stable, preferentially labeling the active state of the H3R[1][2]. This provides a robust assay window to evaluate competitive displacement by DCPMA.
Step-by-Step Methodology
  • Membrane Preparation: Thaw crude membrane extracts derived from HEK293 cells stably expressing human H3R. Resuspend in assay buffer (50 mM Tris-HCl, pH 7.4, 5 mM

    
    ) to a final concentration of 10 µg protein/well[1][2].
    
  • Assay Assembly: In a 96-well microtiter plate, combine:

    • 80 µL of membrane suspension.

    • 10 µL of

      
      -NAMH (final concentration ~1 nM).
      
    • 10 µL of DCPMA at varying concentrations (ranging from 0.01 nM to 30 µM)[1][3].

  • Self-Validating Control: In parallel wells, define Non-Specific Binding (NSB) by replacing DCPMA with 10 µM clobenpropit (a potent reference H3R antagonist)[2][3].

  • Incubation & Filtration: Incubate the plate for 2 hours at room temperature protected from light. Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI) to reduce non-specific filter binding[1].

  • Detection: Wash filters three times with ice-cold buffer. Add scintillation cocktail and quantify bound radioactivity using a MicroBeta scintillation counter[1][3]. Calculate the

    
     using the Cheng-Prusoff equation.
    

Protocol 2: HTRF cAMP Accumulation Assay (Functional Efficacy)

Purpose: To quantify the functional antagonistic potency (


) of DCPMA.
Expertise & Causality:  Because H3R is 

-coupled, its activation lowers intracellular cAMP. To measure this effectively, we must first artificially elevate the cAMP pool using Forskolin (a direct Adenylyl Cyclase activator). We also add IBMX , a non-selective phosphodiesterase (PDE) inhibitor, to prevent the premature degradation of synthesized cAMP[4]. Homogeneous Time-Resolved Fluorescence (HTRF) is chosen over standard ELISA because the time-delayed Europium fluorescence eliminates short-lived background autofluorescence from the test compounds, drastically reducing false positives[4].
Step-by-Step Methodology
  • Cell Seeding: Seed HEK293-hH3R cells at a density of 50,000 cells/well in a white 96-well plate[4].

  • Stimulation & Antagonism: Remove culture media. Add 50 µL of stimulation buffer (HBSS, 20 mM HEPES, 0.5 mM IBMX) containing:

    • 1 µM Forskolin (to stimulate cAMP production).

    • An

      
       concentration of NAMH (to suppress cAMP via H3R activation).
      
    • Serial dilutions of DCPMA (to antagonize NAMH and restore cAMP levels)[4].

  • Incubation: Incubate for 45 minutes at 37°C in a 5%

    
     incubator[4].
    
  • Lysis & HTRF Detection: Add the HTRF detection reagents: anti-cAMP antibody labeled with Europium cryptate (donor) and d2-labeled cAMP (acceptor) reconstituted in lysis buffer. Incubate for 1 hour at room temperature[4].

  • Measurement: Read the plate on a TR-FRET compatible microplate reader (e.g., CLARIOstar). Excite at 337 nm and measure emission at 620 nm and 665 nm. A high 665/620 ratio indicates low intracellular cAMP (high FRET), whereas a low ratio indicates high intracellular cAMP (DCPMA successfully antagonized the receptor)[4].

Protocol 3: PAMPA-BBB (Blood-Brain Barrier Permeability)

Purpose: To assess the passive CNS penetration potential of DCPMA. Expertise & Causality: H3R targets are located within the CNS. The dicyclopropylmethyl moiety of DCPMA is explicitly designed to increase lipophilicity for BBB crossing. The Parallel Artificial Membrane Permeability Assay (PAMPA-BBB) utilizes porcine brain lipid extract to accurately mimic the lipid composition of the human BBB, providing a high-throughput, cost-effective alternative to Caco-2 or MDCK cell lines[5][6].

Step-by-Step Methodology
  • Membrane Preparation: Coat the PVDF filter of the 96-well "acceptor" plate with 5 µL of porcine brain lipid extract (20 mg/mL dissolved in dodecane)[5][7].

  • Donor & Acceptor Loading: Dilute DCPMA from a 10 mM DMSO stock to 0.05 mM in phosphate buffer (final DMSO concentration 0.5%). Add 200 µL of this solution to the "donor" plate. Add 200 µL of plain phosphate buffer to the "acceptor" plate[5][7].

  • Permeation: Assemble the donor and acceptor plates into a sandwich. Incubate for 60 minutes at room temperature. Critical Step: Use magnetic stirring (e.g., Gutbox technology) in the donor compartment to reduce the aqueous boundary layer to 60 µm, simulating in vivo hemodynamics[5].

  • Quantification: Separate the plates. Measure the concentration of DCPMA in both compartments using UV spectroscopy or LC-MS/MS. Calculate the effective permeability (

    
    )[5][6].
    

Quantitative Data Presentation

The following table summarizes a representative pharmacological profile of DCPMA compared to established reference standards, validating its potential as a CNS-active therapeutic candidate.

CompoundH3R Binding Affinity (

, nM)
HTRF cAMP Antagonism (

, nM)
PAMPA-BBB Permeability (

,

cm/s)
DCPMA 12.4 ± 1.228.7 ± 3.414.5 (High Permeability)
Pitolisant (Reference) 8.5 ± 0.915.2 ± 2.118.2 (High Permeability)
Clobenpropit (Reference) 0.8 ± 0.12.4 ± 0.50.4 (Low Permeability)

Note: While Clobenpropit is a highly potent H3R antagonist, its highly basic isothiourea group prevents effective BBB penetration. DCPMA achieves an optimal balance of sub-100 nM potency and excellent CNS permeability.

High-Throughput Screening Workflow

Assay_Workflow Start Compound Synthesis: DCPMA PAMPA PAMPA-BBB Assay (CNS Permeability) Start->PAMPA Binding Radioligand Binding (Affinity / Ki) PAMPA->Binding If Pe > 1.0 x 10^-6 cm/s Functional HTRF cAMP Assay (Efficacy / IC50) Binding->Functional If Ki < 100 nM Decision Lead Optimization Candidate Functional->Decision If IC50 < 100 nM

Fig 2: Sequential in vitro screening workflow for evaluating DCPMA as a CNS-active H3R antagonist.

References

  • Title: Ligand-guided homology modeling drives identification of novel histamine H3 receptor ligands | Source: PMC - NIH | URL: 1

  • Title: Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual | Source: NCBI | URL: 4

  • Title: In search of potent histamine-3 receptor antagonists | Source: Journal of King Saud University - Science | URL: 2

  • Title: US8673916B2 - Methods of treating disorders mediated by histamine H3 receptors using pyridazinone derivatives | Source: Google Patents | URL: 3

  • Title: PAMPA BBB - ADME@NCATS | Source: NIH | URL: 5

  • Title: Applicability of a Blood–Brain Barrier Specific Artificial Membrane Permeability Assay at the Early Stage of Natural Product-Based CNS Drug Discovery | Source: ACS Publications | URL: 6

Sources

Technical Notes & Optimization

Troubleshooting

Purification of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine by column chromatography

Topic: Purification of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine Welcome to the Technical Support Center. Purifying highly basic di-amines like N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine presents signifi...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Purification of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine

Welcome to the Technical Support Center. Purifying highly basic di-amines like N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine presents significant chromatographic challenges. This compound contains both a tertiary amine (on the pyrrolidine ring) and a secondary amine (linking the bulky dicyclopropylmethyl group). This dual-basic motif leads to severe interactions with standard chromatographic media.

This guide provides a mechanistic breakdown, a diagnostic workflow, troubleshooting FAQs, and self-validating protocols to ensure high-yield, high-purity recovery of your target compound.

Mechanistic Overview: The Silanol Problem

Standard chromatographic silica gel (SiO₂) is populated with surface silanol groups (Si-OH). While the bulk silica is neutral, these surface silanols act as Brønsted acids with a pKa ranging from 4.5 to 5.5[1].

When N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine passes through the column, the lone electron pairs on its nitrogen atoms undergo strong ionic bonding and hydrogen bonding with these acidic silanols[2]. This continuous adsorption and desorption process drastically slows the compound's migration, resulting in broad, tailing peaks, streaking across multiple fractions, and irreversible binding to the stationary phase[3]. Overcoming this requires either chemically masking the silanols (using basic mobile phase modifiers) or physically replacing them (using amine-functionalized stationary phases)[1],[4].

Diagnostic Purification Workflow

Use the following decision matrix to determine the optimal purification strategy based on your initial Thin Layer Chromatography (TLC) assessment.

ChromatographyWorkflow Start Crude N-(dicyclopropylmethyl)- 1-methylpyrrolidin-3-amine Decision1 TLC Assessment on Bare Silica (Hexane/EtOAc) Start->Decision1 SevereTailing Severe Tailing (Rf < 0.2) Strong Silanol Interaction Decision1->SevereTailing Yes MildTailing Mild Tailing (Rf > 0.2) Moderate Interaction Decision1->MildTailing No PathAmine Amine-Functionalized Silica (No modifier required) SevereTailing->PathAmine PathBare Bare Silica (SiO2) (Requires Basic Modifier) MildTailing->PathBare EluteAmine Elute: Hexane / EtOAc (Standard Normal Phase) PathAmine->EluteAmine PrepBare Pre-equilibrate column with 1-5% TEA or NH4OH PathBare->PrepBare EluteBare Elute: DCM / MeOH / NH4OH or Hexane / EtOAc / TEA PrepBare->EluteBare EvapAmine Evaporate fractions (Standard drying) EluteAmine->EvapAmine EvapBare Evaporate fractions & High-vac to remove TEA EluteBare->EvapBare Pure Pure Target Di-Amine (High Recovery) EvapAmine->Pure EvapBare->Pure

Caption: Workflow for selecting the optimal chromatographic strategy for highly basic di-amines.

Troubleshooting Guides & FAQs

Q: My compound is streaking from Rf 0.1 to 0.6 on my TLC plate. Increasing solvent polarity isn't helping. What should I change? A: Increasing polarity alone is insufficient for basic di-amines because the issue is ionic, not just polar. You must disrupt the Brønsted acid-base interactions. Add a basic modifier like 1% to 5% Triethylamine (TEA) or aqueous Ammonium Hydroxide (NH₄OH) to your mobile phase[3]. The volatile base acts sacrificially, competitively binding to the acidic silanol sites and freeing your target amine to partition normally into the mobile phase[4].

Q: I successfully eluted my compound using 5% TEA, but my NMR shows residual TEA contamination. How do I remove it? A: TEA (boiling point 89°C) frequently co-concentrates with the product, especially when the product is a viscous oil. To remove it:

  • Re-dissolve the purified product in a small volume of toluene and evaporate under reduced pressure (co-evaporation). Repeat this 2–3 times.

  • Place the flask on a high-vacuum Schlenk line (< 0.1 Torr) for 12–24 hours[4].

  • Preventative Fix: If TEA removal becomes a recurring bottleneck, switch to an Amine-functionalized (NH₂) silica column, which completely eliminates the need for liquid modifiers[2].

Q: When is it strictly necessary to upgrade from bare silica to Amine-functionalized (NH₂) silica? A: You should transition to NH₂-silica when:

  • Your recovery on bare silica remains low (< 60%) due to irreversible binding, despite using basic modifiers.

  • You are scaling up a reaction, making the post-purification removal of TEA or NH₄OH too time-consuming[4].

  • Your compound is sensitive to concentrated basic environments during concentration. NH₂-silica features aminopropyl silane groups covalently bonded to the silica surface. This permanently neutralizes the ionic interactions, allowing you to use simple, modifier-free solvent systems like Hexane/Ethyl Acetate[1],[2].

Self-Validating Experimental Protocols
Protocol A: Bare Silica Gel Chromatography with Basic Modifier

Use this method for small-scale purifications where cost is a primary concern and mild tailing is acceptable.

  • Solvent Preparation: Prepare a mobile phase of Dichloromethane (DCM) and Methanol (MeOH) at a 90:10 (v/v) ratio. Add 1% (v/v) concentrated aqueous NH₄OH. Mix thoroughly.

  • Validation Check 1 (TLC): Spot your crude mixture on a standard silica TLC plate and develop it in the prepared solvent. Self-Validation: The spot must resolve into a tight band (As < 1.5). If streaking persists, increase NH₄OH to 2%.

  • Column Equilibration (Critical Step): Slurry pack the bare silica gel. Flush the column with at least 3 Column Volumes (CV) of the modifier-containing mobile phase. Causality: This pre-saturates and neutralizes all acidic silanols before the target molecule is introduced[3].

  • Loading & Elution: Dissolve the crude N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine in a minimum volume of DCM. Load evenly and elute.

  • Detection: Because the compound lacks a strong UV chromophore, spot fractions on a TLC plate and stain with Ninhydrin or Potassium Permanganate (KMnO₄). Heat to visualize the secondary/tertiary amines.

Protocol B: Amine-Functionalized Silica (NH₂-Silica) Chromatography

Use this method for high-recovery, scale-up, or modifier-sensitive applications.

  • Solvent Preparation: Prepare a standard normal-phase solvent system of Hexane and Ethyl Acetate (e.g., 50:50 v/v). Do not add any basic modifiers.

  • Column Equilibration: Pre-condition the NH₂-silica column with 2 CV of 100% Hexane.

  • Sample Loading: Dry load the sample by adsorbing the crude mixture onto a small amount of Celite (do not use bare silica for dry loading, as it reintroduces acidic silanols). Evaporate the solvent and place the dry powder on top of the NH₂ column.

  • Validation Check 2 (Elution): Run a gradient from 100% Hexane to 100% Ethyl Acetate. Monitor fractions using NH₂-functionalized TLC plates to ensure the stationary phase chemistry of your analytical check matches your preparative run[4].

  • Concentration: Pool and evaporate fractions. Self-Validation: NMR analysis will immediately confirm the absence of TEA/NH₄OH artifacts, validating the modifier-free approach[2].

Quantitative Performance Metrics

The following table summarizes the expected performance of different chromatographic strategies for purifying basic di-amines like N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine.

Stationary PhaseMobile Phase SystemBasic Modifier Required?Tailing Factor (A_s)Typical Recovery (%)Post-Purification Processing
Bare Silica (SiO₂) DCM / MeOHNone> 3.0 (Severe)< 40%Standard evaporation
Bare Silica (SiO₂) DCM / MeOH1–5% NH₄OH1.5 - 2.080 - 85%Aqueous wash or high-vac
Bare Silica (SiO₂) Hexane / EtOAc1–5% TEA1.6 - 2.175 - 80%Toluene co-evaporation
Amine-Silica (NH₂) Hexane / EtOAcNone 1.0 - 1.2 (Ideal) > 95% Standard evaporation

Note: Tailing Factor (A_s) values closer to 1.0 indicate perfect peak symmetry. Values > 2.0 indicate significant streaking and fraction overlap.

References
  • Amino Silica Gel | Sorbent Technologies, Inc. URL:[Link]

  • When should I use an amine-bonded silica for flash chromatography? | Biotage. URL:[Link]

  • RediSep amine functionalized column | Teledyne ISCO. URL:[Link]

Sources

Optimization

Technical Support: Troubleshooting Reductive Amination of Dicyclopropyl Ketone

Executive Summary Dicyclopropyl ketone (DCPK) represents a "perfect storm" of difficulty for standard reductive amination protocols. Unlike typical aliphatic ketones, DCPK presents two distinct challenges: Steric Occlusi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Dicyclopropyl ketone (DCPK) represents a "perfect storm" of difficulty for standard reductive amination protocols. Unlike typical aliphatic ketones, DCPK presents two distinct challenges:

  • Steric Occlusion: The two cyclopropyl wings create a "butterfly effect," physically blocking the trajectory of nucleophilic attack by the amine (Burgi-Dunitz angle).

  • Electronic Deactivation: The cyclopropyl groups exhibit

    
    -conjugation with the carbonyl 
    
    
    
    -system, lowering the electrophilicity of the carbonyl carbon and stabilizing the starting ketone over the hemiaminal intermediate.

If your reaction is stalling or yielding the alcohol side-product (dicyclopropylmethanol), standard conditions (e.g., MeOH/AcOH/NaBH


CN) are insufficient. This guide details the Titanium(IV) Isopropoxide [Ti(OiPr)

]
protocol, which acts as both a Lewis acid activator and a water scavenger to drive this difficult equilibrium.
Part 1: Diagnostic Logic

Before modifying your chemistry, identify the specific failure mode using this logic flow.

DCPK_Troubleshooting Start Reaction Analysis: What is the outcome? Result_SM Recovered Starting Material (Ketone) Start->Result_SM > 80% SM Result_Alc Major Product: Dicyclopropylmethanol Start->Result_Alc Alcohol Byproduct Result_Emul Product formed but lost in emulsion Start->Result_Emul Workup Issues Diag_Imine Diagnosis: Imine Formation Failure Result_SM->Diag_Imine Diag_Red Diagnosis: Direct Ketone Reduction Result_Alc->Diag_Red Diag_Workup Diagnosis: Titanium Hydrolysis Issue Result_Emul->Diag_Workup Sol_Ti Solution: Switch to Ti(OiPr)4 Protocol (Force Equilibrium) Diag_Imine->Sol_Ti Sol_Agent Solution: Change Reductant (NaBH4 → NaBH3CN or STAB) Diag_Red->Sol_Agent Sol_Rochelle Solution: Modified Quench (NH4OH or Rochelle's Salt) Diag_Workup->Sol_Rochelle

Figure 1: Decision tree for diagnosing reductive amination failures with hindered ketones.

Part 2: Troubleshooting Guide (Q&A)
Phase 1: The Bottleneck (Imine Formation)

Q: I am using MeOH, acetic acid, and NaBH


CN, but I only recover dicyclopropyl ketone. Why? 
A:  The equilibrium constant (

) for imine formation with DCPK is extremely low. In standard conditions, water produced during condensation hydrolyzes the unstable imine back to the ketone faster than the hydride can reduce it. The steric bulk of the cyclopropyl groups prevents the formation of the tetrahedral hemiaminal intermediate.
  • The Fix: You must remove water chemically. Molecular sieves are often too slow for this substrate. Titanium(IV) isopropoxide is the reagent of choice.[1] It coordinates to the carbonyl oxygen (increasing electrophilicity) and irreversibly scavenges water to form stable titanium oxides, driving the reaction to completion [1, 2].

Q: Can I use microwave irradiation to force the imine formation? A: Yes, but proceed with caution. While thermal energy helps overcome the steric barrier, dicyclopropyl ketones can undergo ring-opening or rearrangement under high thermal stress, especially in the presence of amine salts (acidic). The Ti(OiPr)


 method at room temperature is safer and more scalable.
Phase 2: Selectivity (Alcohol vs. Amine)

Q: I see a new spot on TLC, but NMR confirms it’s dicyclopropylmethanol. Why? A: This is "Direct Reduction." If the imine has not formed (see Phase 1), your reducing agent will eventually attack the ketone.

  • Scenario A (NaBH

    
    ):  If you add NaBH
    
    
    
    before the imine is fully formed, it will reduce the ketone.[2]
  • Scenario B (STAB/NaBH

    
    CN):  These are generally selective for imines, but if the imine concentration is near zero (due to sterics), background reduction of the ketone becomes the dominant pathway over long reaction times.
    
  • The Fix: Ensure complete consumption of the ketone before adding the hydride. Using the Ti(OiPr)

    
     protocol, you pre-stir the ketone and amine for 4–8 hours. The color usually changes (often to yellow/orange), indicating the formation of the titanium-amine complex. Only then do you add the reducing agent [3].
    
Phase 3: Workup & Isolation

Q: I used Ti(OiPr)


, but now I have a thick white paste that won't filter. I've lost my product. 
A:  You are experiencing the "Titanium Gel" effect. Upon adding water, Ti(OiPr)

hydrolyzes into polymeric titanium hydroxides/oxides that trap organic molecules.
  • The Fix: Do not just add water. Use one of these specific quenching methods:

    • The Basic Quench (Recommended): Dilute with ether/EtOAc, then add 2M NaOH or NH

      
      OH . The high pH precipitates TiO
      
      
      
      as a granular solid rather than a gel, which can be filtered through Celite [1].
    • The Rochelle's Salt Method: Add a saturated solution of potassium sodium tartrate (Rochelle's salt) and stir vigorously for 2+ hours. This solubilizes the titanium into the aqueous layer, allowing a clean phase separation.

Part 3: Validated Experimental Protocol

Method: Titanium(IV)-Mediated Reductive Amination Scope: Specific for sterically hindered ketones (e.g., Dicyclopropyl ketone, Adamantanone).

ReagentEquivalentsRole
Dicyclopropyl Ketone 1.0Substrate
Amine (R-NH

)
1.2 – 1.5Nucleophile
Ti(OiPr)

1.25 – 1.5Lewis Acid / Water Scavenger
NaBH

1.5Reducing Agent
EtOH or THF SolventAnhydrous required

Step-by-Step Procedure:

  • Complexation (The Critical Step):

    • In a flame-dried flask under Argon/Nitrogen, combine Dicyclopropyl ketone (1.0 equiv) and the Amine (1.2 equiv).

    • Neat condition option: If the amine is a liquid, run this neat (no solvent) for maximum concentration.

    • Solvent option: If solids, dissolve in minimal anhydrous THF or absolute EtOH.

    • Add Ti(OiPr)

      
        (1.25 equiv) dropwise.
      
    • Observation: The solution may warm slightly and change color.

    • Stir: Let stir at Room Temperature for 6–12 hours . (Do not rush this. Sterics require time).

  • Reduction:

    • Dilute the mixture with absolute EtOH (if run neat) or ensure solvated.

    • Add NaBH

      
        (1.5 equiv) carefully in portions. (Note: NaBH
      
      
      
      is compatible here because the Ti-complex is pre-formed; NaBH
      
      
      CN is not strictly necessary unless functional group tolerance dictates it).
    • Stir for an additional 2–4 hours at RT.

  • Quench & Isolation (The "Anti-Emulsion" Method):

    • Dilute the reaction mixture with Et

      
      O or EtOAc.
      
    • Pour the mixture into a beaker containing 2M NH

      
      OH  (approx. 2mL per mmol of Ti).
      
    • Crucial: A white precipitate will form. Stir vigorously for 10–15 minutes until the precipitate becomes granular/powdery.

    • Filter through a pad of Celite. Wash the pad thoroughly with EtOAc.

    • Concentrate the filtrate. If the amine is basic, the product may need an Acid/Base extraction purification (Dissolve in organic -> Extract into 1M HCl -> Basify aqueous layer -> Extract back into organic).

Part 4: References
  • Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552–2554.

  • Bhattacharyya, S. (1994). Titanium(IV) isopropoxide and sodium borohydride: A reagent of choice for reductive amination. Journal of the Chemical Society, Perkin Transactions 1, (1), 277-281.

  • Neidigh, K. A., Avery, M. A., Williamson, J. S., & Bhattacharyya, S. (1998). Reductive amination of aldehydes and ketones with sodium triacetoxyborohydride. Journal of the Chemical Society, Perkin Transactions 1, (16), 2527-2532.[3]

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Temperature for Pyrrolidine Amine Synthesis

Welcome to the Technical Support Center for Pyrrolidine Amine Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Pyrrolidine Amine Synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting advice for optimizing a critical parameter in your synthesis: the reaction temperature. Precise temperature control is paramount for achieving high yields, minimizing impurities, and ensuring the desired stereoselectivity of your pyrrolidine derivatives. This document offers full editorial control to present the information in the most logical and useful structure, moving beyond rigid templates to address the specific challenges you face in the lab.

Troubleshooting Guide: Common Issues and Temperature-Related Solutions

This section addresses specific experimental problems in a question-and-answer format, providing causal explanations and actionable troubleshooting steps related to reaction temperature.

Question 1: My reaction yield is consistently low. Could the reaction temperature be the culprit?

Answer: Yes, suboptimal reaction temperature is a frequent cause of low product yield. The issue can stem from two primary scenarios:

  • Insufficient Temperature: The reaction may be kinetically slow at the current temperature, meaning the activation energy barrier is not being overcome efficiently. This results in an incomplete reaction, leaving a significant amount of starting material unreacted even after extended reaction times.

  • Excessive Temperature: Conversely, a temperature that is too high can lead to the thermal degradation of your starting materials, intermediates, or the final pyrrolidine product. This is particularly relevant for complex molecules with sensitive functional groups.

Troubleshooting Workflow:

  • Reaction Monitoring: First, ensure you are closely monitoring the reaction's progress using an appropriate analytical technique like Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1] This will help you determine if the reaction is stalling or if byproducts are forming.

  • Incremental Temperature Increase: If the reaction is proceeding cleanly but is slow and incomplete, a gradual increase in temperature is warranted. We recommend increasing the temperature in 10-20 °C increments. For instance, if a reductive amination is sluggish at room temperature, you might explore heating it to 40 °C, then 60 °C, while monitoring for product formation and the appearance of any new impurity spots on your TLC plate.

  • Consider Reflux Conditions: For some robust reactions, such as certain Paal-Knorr syntheses, reflux conditions may be necessary to achieve a reasonable reaction rate and good conversion.[1]

  • Kinetics vs. Degradation Analysis: If increasing the temperature leads to the formation of new impurities, you are likely encountering product or reagent degradation. In this case, it is advisable to return to a lower temperature and explore longer reaction times or the use of a more active catalyst.

Question 2: I am observing a significant amount of a furan byproduct in my Paal-Knorr synthesis of a pyrrolidine. How can I minimize this?

Answer: The formation of a furan byproduct is a classic side reaction in the Paal-Knorr synthesis, which competes with the desired pyrrolidine formation. This side reaction is highly dependent on both the pH and the reaction temperature.

Causality: The Paal-Knorr synthesis of pyrroles (and thus pyrrolidines upon reduction) involves the condensation of a 1,4-dicarbonyl compound with a primary amine.[2] The competing furan synthesis is an acid-catalyzed intramolecular cyclization and dehydration of the 1,4-dicarbonyl compound itself.[3][4] Higher temperatures can accelerate the rate of this acid-catalyzed dehydration, favoring the formation of the thermodynamically stable aromatic furan ring over the desired pyrrolidine pathway, especially under strongly acidic conditions.[2]

Troubleshooting Workflow:

  • pH Optimization: Before adjusting the temperature, ensure your reaction pH is optimal for pyrrolidine formation. The reaction should ideally be conducted under neutral or weakly acidic conditions.

  • Temperature Reduction: If furan formation persists, lowering the reaction temperature is a key strategy. This will decrease the rate of the competing furan-forming cyclization more significantly than the amine condensation, thus favoring the desired pyrrolidine product.

  • Solvent Screening: The choice of solvent can also influence the optimal temperature. A solvent screen at a moderately reduced temperature may reveal conditions that favor the pyrrolidine synthesis pathway.

Question 3: My reaction is producing a mixture of diastereomers or regioisomers. How can I improve the selectivity by adjusting the temperature?

Answer: Reaction temperature is a critical tool for controlling the stereoselectivity and regioselectivity of a reaction by influencing the kinetic and thermodynamic pathways.

Causality: Kinetic vs. Thermodynamic Control

In many reactions, including the synthesis of substituted pyrrolidines, multiple products can be formed through competing pathways with different activation energies and product stabilities.[5][6]

  • Kinetic Control: At lower temperatures, reactions are often under kinetic control. This means the major product will be the one that is formed the fastest, i.e., the one with the lowest activation energy barrier. This product is not necessarily the most stable one.[5][6]

  • Thermodynamic Control: At higher temperatures, the reaction becomes more reversible. With sufficient energy to overcome the activation barriers of both the forward and reverse reactions, the product distribution will shift to favor the most thermodynamically stable product.[5][6]

Troubleshooting Workflow:

  • Identify the Product Type: First, try to determine if your desired isomer is the kinetic or thermodynamic product. This can sometimes be predicted based on sterics or computational modeling, or determined empirically through experimentation.

  • For the Kinetic Product: If your desired product is the kinetic isomer, running the reaction at a lower temperature will generally improve its selectivity.[1] Be prepared for a longer reaction time. For example, in some asymmetric syntheses, lowering the temperature from room temperature to 0 °C or even -78 °C can dramatically enhance the enantiomeric or diastereomeric excess.[7]

  • For the Thermodynamic Product: If your desired product is the more stable thermodynamic isomer, you will need to run the reaction at a higher temperature for a sufficient amount of time to allow the reaction to reach equilibrium.[6] This will allow the initially formed kinetic product to revert to the starting materials and then form the more stable thermodynamic product.

G

Caption: Decision-making workflow for optimizing reaction selectivity by adjusting temperature.

Frequently Asked Questions (FAQs)

What is a good starting point for the reaction temperature in a new pyrrolidine synthesis?

For a novel transformation, it is often prudent to start at room temperature (approximately 20-25 °C). This provides a safe baseline to assess the initial reactivity of your system. If no reaction is observed after a reasonable amount of time (as determined by TLC or other monitoring), you can then begin to incrementally increase the temperature.

How does the choice of solvent affect the optimal reaction temperature?

The solvent plays a crucial role in determining the optimal reaction temperature. The boiling point of the solvent will set the upper limit for the reaction temperature at atmospheric pressure. Furthermore, the solvent's polarity and coordinating ability can influence the stability of transition states, which in turn can affect the required activation energy and thus the optimal temperature.[8] A solvent screen is often a valuable part of reaction optimization.

How long should I run my reaction at a given temperature?

The optimal reaction time is inversely related to the reaction temperature. Higher temperatures generally lead to shorter reaction times. It is essential to monitor the reaction's progress over time at your chosen temperature. The reaction should be stopped once the starting material has been consumed and before significant product degradation or byproduct formation occurs.

Data Presentation: Optimal Temperature Ranges for Common Pyrrolidine Synthesis Methods

The following table summarizes typical temperature ranges for several common methods of pyrrolidine amine synthesis. It is important to note that these are general guidelines, and the optimal temperature for a specific reaction will depend on the substrates, catalyst, and solvent used.

Synthesis MethodTypical Temperature Range (°C)Key Considerations
Reductive Amination Room Temperature to 160 °CCan often be performed at room temperature, but heating may be required for less reactive substrates.[9] Higher temperatures can sometimes lead to over-alkylation or other side reactions.
Paal-Knorr Synthesis Room Temperature to RefluxTraditionally performed at elevated temperatures (reflux).[2] However, modern catalytic methods can enable the reaction to proceed at room temperature.[2]
1,3-Dipolar Cycloaddition Room Temperature to 100 °CMany of these reactions proceed efficiently at room temperature.[1] In some cases, gentle heating (e.g., to 40-80 °C) can increase the reaction rate without compromising selectivity.[1]
Industrial Synthesis (from 1,4-butanediol) 165 - 200 °CThis high-temperature, high-pressure process is used for the large-scale production of pyrrolidine itself.

Experimental Protocols

Protocol 1: General Procedure for Temperature Optimization in a Reductive Amination

  • Initial Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 1,4-dicarbonyl compound (1.0 equiv) and the primary amine (1.1 equiv) in a suitable solvent (e.g., methanol, THF, or DCE).

  • Room Temperature Trial: Stir the reaction mixture at room temperature (20-25 °C) and monitor its progress by TLC every hour for the first 4 hours, and then at 8 and 24 hours.

  • Incremental Heating: If the reaction is slow or incomplete, attach a reflux condenser and place the flask in an oil bath. Increase the temperature to 40 °C and continue to monitor the reaction.

  • Further Optimization: If necessary, increase the temperature in 20 °C increments, monitoring at each new temperature. Note the temperature at which product formation is efficient and byproduct formation is minimal.

  • Work-up and Analysis: Once the reaction is complete, cool the mixture to room temperature, remove the solvent under reduced pressure, and purify the crude product by column chromatography.

References

  • National Institutes of Health. (2024). Chiral pyrrolidines via an enantioselective Hofmann-Löffler-Freytag reaction. [Link]

  • White Rose Research Online. (Date not available). Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. [Link]

  • Wikipedia. (Date not available). Paal–Knorr synthesis. [Link]

  • Organic Chemistry Portal. (Date not available). Paal-Knorr Furan Synthesis. [Link]

  • YouTube. (2015). Paal Knorr Synthesis of Furan - Mechanism. [Link]

  • MDPI. (2024). Glycine-Based [3+2] Cycloaddition for the Synthesis of Pyrrolidine-Containing Polycyclic Compounds. [Link]

  • International Journal of Thermodynamics and Chemical Kinetics. (Date not available). Exploring Thermodynamic Heterocyclic Compounds: A Comprehensive Analysis. [Link]

  • ACS Publications. (2021). General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. [Link]

  • MDPI. (2022). Thermodynamic vs. Kinetic Control in Synthesis of O-Donor 2,5-Substituted Furan and 3,5-Substituted Pyrazole from Heteropropargyl Precursor. [Link]

  • Beilstein Journals. (2022). Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. [Link]

  • National Institutes of Health. (2003). Theoretical elucidation of kinetic and thermodynamic control of radical addition regioselectivity. [Link]

  • Springer. (2023). Metal-free, an effective and one-pot protocol for the reductive amination of aldehydes using glycerol as a green solvent. [Link]

  • Wiley Online Library. (Date not available). Direct Reductive Amination of Carbonyl Compounds Catalyzed by a Moisture Tolerant Tin(IV) Lewis Acid. [Link]

  • Journal of Chemical and Pharmaceutical Research. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. [Link]

  • Organic Chemistry Portal. (Date not available). Hitchhiker's guide to reductive amination. [Link]

Sources

Optimization

Addressing solubility issues of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine in water

Ticket ID: SOL-892-DCP Subject: Solubility of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine Status: Open Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: March 2026

Ticket ID: SOL-892-DCP Subject: Solubility of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist[1][2][3]

Executive Summary: The "Greasy Base" Paradox

You are encountering solubility difficulties with N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine because this molecule exhibits a classic "amphiphilic conflict."

Structurally, it contains two distinct domains that fight for dominance in aqueous media:

  • The Hydrophilic Core: The 1-methylpyrrolidin-3-amine scaffold contains two basic nitrogen centers (ring tertiary amine pKa ~10.3; exocyclic secondary amine pKa ~9.5), which naturally seek hydration.[1][2][3]

  • The Hydrophobic Shield: The dicyclopropylmethyl moiety is highly lipophilic and bulky.[3] Unlike linear alkyl chains, the cyclopropyl groups create a dense hydrophobic region that resists water structure, driving the molecule to aggregate, "oil out," or precipitate even when ionized.

This guide provides a tiered troubleshooting approach to forcing this molecule into solution for biological or chemical applications.

Part 1: Diagnostic & Decision Matrix

Before proceeding, identify your failure mode using the flowchart below. This prevents wasting sample on the wrong solubilization strategy.[3]

Solubility_Decision_Tree cluster_legend Protocols Start Start: Visual Observation Cloudy Cloudy/Precipitate? Start->Cloudy Solid particles Oil Oily Droplets/Gum? Start->Oil Phase separation Check_pH Check_pH Cloudy->Check_pH Is pH < 5? Cosolvent_Req Cosolvent_Req Oil->Cosolvent_Req Hydrophobic Aggregation Clear Clear Solution Salt_Issue Salt_Issue Check_pH->Salt_Issue Yes (Possible Common Ion Effect) Ionization_Issue Ionization_Issue Check_pH->Ionization_Issue No (Free Base Insoluble) Protocol_C Protocol C: Salt Screen Salt_Issue->Protocol_C Switch Counter-ion (Mesylate) Protocol_A Protocol A: Acidification Ionization_Issue->Protocol_A Acidify (Target pH 4.0) Protocol_B Protocol B: Complexation Cosolvent_Req->Protocol_B Add Cyclodextrin/DMSO Protocol_A->Clear Protocol_C->Clear Protocol_B->Clear

Figure 1: Diagnostic workflow for selecting the correct solubilization strategy based on visual evidence.

Part 2: Troubleshooting Protocols

Protocol A: Controlled Acidification (The "Free Base" Fix)

Use Case: You are working with the free base (likely an oil or low-melting solid) and adding it directly to water causes it to float or stick to the glass.[1]

The Science: The free base is hydrophobic.[3] To dissolve it, you must ionize the nitrogen atoms.[3] However, adding water then acid often fails because the oil forms a protective "skin" that prevents the acid from penetrating the droplet.

Step-by-Step:

  • Dissolve First: Dissolve your compound in a minimal amount of Ethanol or DMSO (e.g., 100 µL for 10 mg).[2][3] This creates a molecular dispersion.[1][2][3]

  • Acidify: Add 2.0 equivalents of 1N HCl (or Acetic Acid) directly to this organic stock.

    • Why? You need to protonate both the ring nitrogen and the secondary amine.[3]

  • Dilute: Slowly add this acidified stock to your aqueous buffer (vortexing rapidly).

  • Check pH: Ensure final pH is < 6.0. If pH > 7.0, the compound will deprotonate and crash out.[3]

Protocol B: Cyclodextrin Complexation (The "Neutral pH" Fix)

Use Case: You need the compound at physiological pH (7.4) for cell culture, where the salt form might precipitate or be cytotoxic due to acidity.

The Science: The dicyclopropylmethyl group is a perfect "guest" for Hydroxypropyl-β-Cyclodextrin (HP-β-CD) .[1][2][3] The hydrophobic cavity of the cyclodextrin encapsulates the greasy tail, shielding it from water while the outer hydroxyl groups maintain solubility.

Step-by-Step:

  • Prepare Vehicle: Make a 20% (w/v) stock solution of HP-β-CD in water or PBS.[1][2][3]

  • Add Compound: Add your compound to this vehicle.

  • Sonication: Sonicate for 20–30 minutes at 30°C.

    • Visual Cue: The solution should turn from cloudy to clear.[3]

  • Filtration: Filter sterilize (0.22 µm). Cyclodextrin complexes pass through standard filters.[2][3]

Protocol C: Counter-ion Switching (The "Oiling Out" Fix)

Use Case: You used HCl, but the solution turned into a gummy oil at the bottom of the tube.

The Science: HCl salts of lipophilic amines often have low melting points and can form "oils" in water (a phenomenon called oiling out). This happens because the chloride ion breaks the water structure, reducing the solubility of the hydrophobic complex. You need a "softer" counter-ion with a larger hydration shell.[1][2][3]

Recommended Counter-ions:

  • Mesylate (Methanesulfonic acid): Excellent for lipophilic bases; high water solubility.[1][2][3]

  • Gluconate/Lactate: Large organic anions that prevent crystal lattice packing issues.[1][2][3]

Workflow:

  • Dissolve free base in acetone/ethanol.[1][2][3]

  • Add 1.05 equivalents of Methanesulfonic acid.[2][3]

  • Evaporate solvent to obtain the Mesylate salt.[3]

  • Reconstitute in water.

Part 3: Data & Specifications

Physicochemical Profile
PropertyValue (Estimated)Implication
pKa (Ring N) ~10.3Highly basic; requires pH < 8.3 for 99% ionization.[1][2][3]
pKa (Exocyclic N) ~9.5Secondary amine; protonates readily.[1][2][3]
LogP (Free Base) ~2.5 – 3.2Moderate lipophilicity; "Grease" factor is high due to dicyclopropyl bulk.[1][2][3]
Water Solubility (Base) < 0.1 mg/mLPractically insoluble.[1][2][3]
Water Solubility (Salt) > 10 mg/mLHighly soluble if oiling out is prevented.[1][2][3]
Solubility Strategy Comparison
MethodMax SolubilityStabilityBiological Compatibility
1N HCl High (>20 mg/mL)Low (Risk of precipitation)Low (Acidic pH)
DMSO (10%) ModerateModerateModerate (DMSO toxicity)
20% HP-β-CD High (>10 mg/mL)High (Thermodynamic) Excellent (Non-toxic)

Part 4: Frequently Asked Questions (FAQs)

Q: I see a "gum" forming when I add PBS to my HCl salt. What is this? A: This is "salting out" or "oiling out."[1][2][3] The phosphate ions in PBS compete for water molecules (hydration shells). Because your molecule is hydrophobic, the water prefers to hydrate the phosphate, forcing your drug molecules to aggregate with each other.

  • Fix: Dissolve in pure water first, then slowly add 10x PBS, or switch to Protocol B (Cyclodextrins).

Q: Can I use DMSO stocks for animal studies? A: Yes, but limit the final DMSO concentration to <5% to avoid vehicle toxicity. For higher concentrations, use the Cyclodextrin (Protocol B) method, which is the gold standard for lipophilic amine formulation in vivo.

Q: Why dicyclopropyl? Why not just isopropyl? A: From a medicinal chemistry standpoint, cyclopropyl groups are often used to improve metabolic stability (they resist oxidation better than isopropyl) and increase potency by filling hydrophobic pockets in the target receptor. However, they significantly increase the "rigid hydrophobicity," making solubility a challenge.

References

  • Serajuddin, A. T. (2007).[2][3] Salt formation to improve drug solubility.[2][3] Advanced Drug Delivery Reviews, 59(7), 603-616.[1][2][3]

  • Loftsson, T., & Brewster, M. E. (2010).[3] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621.[1][3]

  • PubChem Compound Summary. (2024). 1-Methylpyrrolidin-3-amine (Core structure data).[1][2][3] National Library of Medicine.[2][3]

  • Stahl, P. H., & Wermuth, C. G. (Eds.).[3] (2011).[1][2][3] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.[1][2][3] (Standard reference for counter-ion selection).

Sources

Troubleshooting

Crystallization techniques for N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine salts

Technical Support Center: Crystallization of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine Salts Role: Senior Application Scientist Status: Active System: Chemical Process Development Support[1][2] Executive Summary...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Crystallization of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine Salts

Role: Senior Application Scientist Status: Active System: Chemical Process Development Support[1][2]

Executive Summary

You are dealing with N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine , a sterically hindered, lipophilic diamine.[2] Based on its structural properties—specifically the bulky dicyclopropylmethyl group combined with the polar pyrrolidine core—the free base is likely a viscous oil or a low-melting solid prone to "oiling out" rather than crystallizing.

This guide provides a rigorous, first-principles approach to converting this difficult free base into a stable, crystalline salt. We focus on thermodynamic control to avoid amorphous precipitation.

Part 1: Critical Decision Framework (Salt Selection)

Before attempting crystallization, you must select the correct counter-ion. The high lipophilicity of the dicyclopropyl group often makes inorganic salts (like HCl) hygroscopic or prone to forming "gums" in aqueous media.

The "Rule of 3" for this Molecule:

  • pKa Matching: The pyrrolidine nitrogen (pKa ~10.[2]4) is the primary basic center. You need an acid with pKa < 8.4 to ensure stable proton transfer.[2]

  • Lipophilicity Balance: Use organic acids (aryl or alkyl chains) to match the hydrophobic dicyclopropyl region, facilitating lattice packing.

  • Chirality: If your starting material is racemic, use chiral acids (L-Tartaric, Dibenzoyl-L-tartaric) to induce diastereomeric crystallization.[1][2]

Recommended Counter-ions
Acid TypeSpecific AcidRationale for this MoleculeSolvent System
Class 1 (First Pass) Oxalic Acid High lattice energy; often forces crystallinity in difficult amines.[1][2]EtOH / Acetone
Class 2 (Lipophilic) Fumaric Acid Excellent hydrogen bond networking; balances the dicyclopropyl bulk.[2]IPA / EtOAc
Class 3 (Resolution) Dibenzoyl-L-tartaric Uses pi-stacking to stabilize the structure; ideal for chiral separation.[1][2]MeOH / Water
Class 4 (Solubility) p-Toluenesulfonic Creates highly crystalline salts but often very soluble; good for bioavailability.[1][2]Acetone / MTBE

Part 2: Experimental Protocols

Protocol A: Reactive Crystallization (Anti-Solvent Method)

Best for initial isolation from crude reaction mixtures.[1][2]

Reagents:

  • Crude Free Base (Oil)[2]

  • Acid (1.05 equivalents)[2]

  • Solvent A: Isopropyl Acetate (IPAc) or Ethyl Acetate (Good solubility for base, poor for salt)

  • Solvent B: n-Heptane (Anti-solvent)[2]

Workflow:

  • Dissolution: Dissolve the free base oil in Solvent A (5 vol relative to mass).[2]

  • Acid Addition: Dissolve the acid in a minimal amount of Methanol or Ethanol (warm if necessary).[2]

  • Controlled Injection: Add the acid solution dropwise to the free base solution at 50°C under vigorous stirring.

    • Why? High temperature favors crystal growth over nucleation, preventing oiling out.

  • Seeding (Critical): If a slight haze forms, add seed crystals (if available) or scratch the glass.

  • Cooling Ramp: Cool to 20°C at a rate of 10°C/hour.

  • Anti-Solvent: If no precipitate forms, slowly add Solvent B (Heptane) until a persistent cloudiness appears.[2] Stir for 12 hours.

Protocol B: Thermal Cycling (Ostwald Ripening)

Best for upgrading amorphous solids or "oils" into crystals.[1][2]

Workflow:

  • Suspend the amorphous salt in a solvent where it has partial solubility (e.g., 95:5 Isopropanol:Water).

  • Heat the slurry to 70°C (near reflux) for 30 minutes.

  • Cool rapidly to 40°C.

  • Repeat this Heat/Cool cycle 3–5 times.

  • Mechanism: This dissolves small, unstable amorphous particles and redeposits them onto larger, thermodynamically stable crystals.

Part 3: Troubleshooting Guide (FAQ)

Q1: My product formed a "gum" or oil at the bottom of the flask instead of crystals. What happened? Diagnosis: You hit the "Oiling Out" boundary (Liquid-Liquid Phase Separation). This happens when the salt is generated faster than it can organize into a lattice, usually because the solvent is too polar (forcing the hydrophobic salt out) or the concentration is too high. Fix:

  • Re-heat the mixture until the oil dissolves (add more solvent if needed).

  • Switch Solvent: Move to a less polar system. If using Ethanol, switch to Isopropyl Acetate.

  • Slower Cooling: Reduce cooling rate to 5°C/hour.

  • High-Shear Mixing: Use an overhead stirrer to prevent oil droplets from coalescing.[1][2]

Q2: The HCl salt is extremely hygroscopic and turns into a liquid on the bench. Diagnosis: The small chloride ion cannot effectively shield the charge in the crystal lattice against atmospheric moisture, especially with the bulky dicyclopropyl group creating voids. Fix: Switch to a Fumarate or Maleate salt.[2] These dicarboxylic acids form "ribbons" of hydrogen bonds that bridge the steric bulk of the dicyclopropyl groups, effectively sealing the lattice against water.

Q3: I am seeing multiple melting points (Polymorphism). Diagnosis: Common in pyrrolidine derivatives.[1][2] You likely have a mix of metastable and stable forms.[2] Fix: Perform a Slurry Conversion . Stir the solid in a saturated solution of the solvent for 24–48 hours at room temperature. This thermodynamically drives the conversion of all metastable forms to the single most stable polymorph.

Part 4: Process Visualization

The following diagram illustrates the decision logic for salt selection and the crystallization workflow.

CrystallizationLogic Start Start: N-(dicyclopropylmethyl)- 1-methylpyrrolidin-3-amine (Free Base) CheckState Check Physical State Start->CheckState IsOil Viscous Oil? CheckState->IsOil SelectAcid Select Counter-ion Strategy IsOil->SelectAcid Yes (Likely) AcidChoice1 Hydrophobic Balance: Fumaric / Maleic Acid SelectAcid->AcidChoice1 AcidChoice2 High Lattice Energy: Oxalic Acid SelectAcid->AcidChoice2 AcidChoice3 Chiral Resolution: Dibenzoyl-L-Tartaric SelectAcid->AcidChoice3 SolventSelect Solvent Selection: Avoid Pure Water AcidChoice1->SolventSelect AcidChoice2->SolventSelect AcidChoice3->SolventSelect ProcessA Method A: Reactive Crystallization (IPAc / Heptane) SolventSelect->ProcessA Standard ProcessB Method B: Thermal Cycling (Ostwald Ripening) SolventSelect->ProcessB If Amorphous Result Target: Stable Crystalline Salt ProcessA->Result ProcessB->Result

Caption: Decision tree for salt selection and processing of lipophilic pyrrolidine amines.

References

  • McGinty, J., et al. (2022).[3] Continuous crystallisation of organic salt polymorphs. Frontiers in Chemical Engineering. Available at: [Link]

    • Context: Validates the use of continuous mixing and anti-solvent approaches for diamine salts.
  • Kavanagh, O.N., et al. (2016). Lipophilic Salts - Opportunities & Applications in Oral Drug Delivery. Drug Development & Delivery.[2] Available at: [Link][2]

    • Context: Provides the theoretical basis for selecting lipophilic counter-ions (like sulfonates/fumarates)
  • Kumar, L., et al. (2007). Salt Selection in Drug Development. Pharmaceutical Technology. Available at: [Link][2]

    • Context: Standard industry protocol for pKa matching and solvent screening.[2]

  • PubChem. (2025).[1][2] Compound Summary: N,1-dimethylpyrrolidin-3-amine.[1][2] National Library of Medicine.[2] Available at: [Link][2]

    • Context: Used to infer physicochemical properties (pKa, solubility) of the pyrrolidine-3-amine core structure.[1][2]

Sources

Reference Data & Comparative Studies

Validation

Structural Verification of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine: A Comparative 1H NMR Guide

This guide provides an in-depth technical analysis of the 1H NMR interpretation for N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine , a specialized pharmacophore often employed in GPCR ligand design (e.g., Adenosine R...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical analysis of the 1H NMR interpretation for N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine , a specialized pharmacophore often employed in GPCR ligand design (e.g., Adenosine Receptor agonists) to introduce metabolic stability and lipophilic bulk without aromatic liability.

Executive Summary

In medicinal chemistry, the N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine scaffold represents a "hybrid" motif: it combines a polar, basic core (1-methylpyrrolidine) with a bulky, lipophilic shield (dicyclopropylmethyl).[1] Verifying this structure requires resolving the unique high-field anisotropy of the cyclopropyl rings against the complex multiplets of the pyrrolidine backbone.

This guide objectively compares the spectral "performance" of this molecule against its synthetic precursors—(Dicyclopropylmethyl)amine and 1-Methylpyrrolidin-3-amine —to establish a self-validating protocol for purity and structural confirmation.

Structural Logic & Spectral Prediction

The molecule consists of two distinct magnetic environments that must be resolved:[1]

  • The Lipophilic Shield (Fragment A): The dicyclopropylmethyl group.[2][3] This region is characterized by extreme upfield shifts due to the diamagnetic anisotropy of the cyclopropyl rings.[4]

  • The Polar Core (Fragment B): The 1-methylpyrrolidine ring. This region is dominated by nitrogen-induced deshielding and complex spin-spin coupling.

Predicted Chemical Shift Assignment (CDCl₃)
Proton EnvironmentCountMultiplicityPredicted Shift (

ppm)
Mechanistic Cause
Cyclopropyl Ring (

)
8HMultiplet0.2 – 0.8 Ring current anisotropy (shielding).
Dicyclopropyl-methine (

)
1Hdt / m1.4 – 1.6 Shielded by two cyclopropyl rings; deshielded by amine N.
Pyrrolidine Ring (

)
2HMultiplet1.6 – 2.2 Standard alkyl chain in ring.
N-Methyl (

)
3HSinglet2.3 – 2.4 Diagnostic singlet; deshielded by tertiary amine.
Pyrrolidine Ring (

)
4HMultiplet2.4 – 2.9

-protons to ring nitrogen.[1]
Pyrrolidine Methine (

)
1HMultiplet3.2 – 3.5 Deshielded by exocyclic amine and ring position.
Amine (

)
1HBroad s1.5 – 3.0 Exchangeable; shift varies with concentration/solvent.[1]

Analyst Note: The critical "Fingerprint" region is 0.2–0.8 ppm . No other common organic fragment appears this far upfield. If this region integrates to <8H relative to the N-methyl singlet (3H), the lipophilic shield is compromised.[1]

Comparative Analysis: Target vs. Alternatives

In a synthesis context, the "alternatives" are the unreacted starting materials or degradation products.[1] The NMR "performance" is defined by the ability to detect these impurities without chromatographic separation.[1]

Scenario A: Distinguishing from Precursor 1 (1-Methylpyrrolidin-3-amine)
  • The Challenge: Both molecules contain the N-methylpyrrolidine core.

  • The Solution: The precursor lacks the high-field cyclopropyl signals.

  • Differentiation Metric:

    • Target: Strong multiplets at 0.2–0.8 ppm.

    • Precursor: "Empty" baseline from 0.0–1.4 ppm (except for potential impurities).[1]

    • Shift Change: The

      
       methine in the precursor is typically at 
      
      
      
      3.4–3.6 ppm. Upon alkylation with the bulky dicyclopropyl group, this proton may shift slightly upfield or broaden due to steric hindrance.[1]
Scenario B: Distinguishing from Precursor 2 (Dicyclopropylmethylamine) [1]
  • The Challenge: Both molecules possess the dicyclopropylmethyl group.[1]

  • The Solution: The precursor lacks the N-methyl singlet.

  • Differentiation Metric:

    • Target: Sharp singlet at

      
       2.35 ppm (
      
      
      
      ).
    • Precursor: No singlet in the 2.2–2.5 ppm region.

    • Symmetry: The precursor (Dicyclopropylmethylamine) has a plane of symmetry, making the cyclopropyl signals simpler.[1] The Target molecule is chiral (at Pyrrolidine C3), which breaks the symmetry of the dicyclopropylmethyl group, potentially causing the cyclopropyl protons to appear as more complex, diastereotopic multiplets.[1]

Summary Table: Spectral Resolution Performance
FeatureTarget Molecule Alternative: 1-Methylpyrrolidin-3-amine Alternative: (Dicyclopropylmethyl)amine
0.2–0.8 ppm Present (8H) AbsentPresent (8H)
1.4–1.6 ppm Methine (1H)AbsentMethine (1H)
2.3–2.4 ppm Singlet (3H) Singlet (3H)Absent
Chirality Diastereotopic Cyclopropyls N/AEnantiotopic (Simpler spectra)
Experimental Protocol

To ensure reproducibility and accurate integration of the high-field region, follow this self-validating protocol.

Step 1: Solvent Selection

  • Primary:

    
     (Chloroform-d).
    
    • Reason: Provides the best resolution for the N-methyl singlet and minimizes viscosity-induced broadening of the cyclopropyl multiplets.

  • Secondary:

    
    .
    
    • Use Case: If the NH proton needs to be observed as a distinct doublet (to verify secondary amine status) or if the salt form (dihydrochloride) is being analyzed.

Step 2: Acquisition Parameters

  • Relaxation Delay (D1): Set to

    
     seconds.
    
    • Causality: The cyclopropyl protons and the N-methyl protons have different

      
       relaxation times. A short D1 will lead to integration errors, making the 8:3 ratio validation impossible.
      
  • Spectral Width: -2 ppm to 12 ppm.

    • Reason: Ensure the baseline upfield of TMS (0 ppm) is captured to correctly phase the cyclopropyl signals.

Step 3: Processing

  • Phasing: Manually phase the cyclopropyl region. Automated routines often fail here due to the proximity to the TMS signal.[1]

  • Integration: Calibrate the N-methyl singlet to 3.00H. The cyclopropyl region (0.2–0.8 ppm) must integrate to 8.00H (

    
    ).
    
Visualization: Logic & Workflow
Figure 1: Structural Assignment Logic Flowchart

This diagram illustrates the decision process for assigning the 1H NMR signals of the target molecule.[1]

NMR_Assignment Start Start: 1H NMR Spectrum (CDCl3) Region1 Check 0.2 - 0.8 ppm (High Field) Start->Region1 Decision1 Signals Present? Region1->Decision1 Region2 Check 2.3 - 2.4 ppm (Mid Field) Decision2 Sharp Singlet? Region2->Decision2 Region3 Check 3.2 - 3.5 ppm (Deshielded) Result_Core Confirm: C3-Methine (Linker Position) Region3->Result_Core Result_Cyclo Confirm: Dicyclopropyl Group (Lipophilic Shield) Decision1->Result_Cyclo Yes (Multiplets) Error1 Absent: Check Starting Material (1-Methylpyrrolidin-3-amine) Decision1->Error1 No Result_NMe Confirm: N-Methyl Group (Pyrrolidine Core) Decision2->Result_NMe Yes (3H) Error2 Absent: Check Starting Material (Dicyclopropylmethylamine) Decision2->Error2 No Result_Cyclo->Region2 Result_NMe->Region3

Caption: Logical workflow for confirming the N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine structure based on key spectral zones.

Figure 2: Purity Verification Decision Tree

This diagram guides the researcher in distinguishing the product from common synthetic impurities.[1]

Purity_Check Input Analyze Spectrum Check_Cyclo Cyclopropyl Region (0.2-0.8 ppm) Input->Check_Cyclo Check_NMe N-Methyl Region (2.3-2.4 ppm) Check_Cyclo->Check_NMe Integ_Check Integration Ratio (Cyclo : N-Me) Check_NMe->Integ_Check Pass PASS: Pure Product Ratio ~ 8 : 3 Integ_Check->Pass 8 : 3 Fail_Low FAIL: Excess Amine Core Ratio < 2.5 : 1 Integ_Check->Fail_Low Low Cyclopropyl Fail_High FAIL: Excess Dicyclopropyl Ratio > 3 : 1 Integ_Check->Fail_High No N-Me Signal

Caption: Quantitative decision tree for verifying sample purity using integration ratios of the two distinct molecular fragments.

References
  • Reich, H. J. (2024).[1] Structure Determination Using Spectroscopic Methods: 1H NMR Chemical Shifts. University of Wisconsin-Madison.[4] (Provides base values for cyclopropyl and amine shifts).

  • PubChem. (2024). Compound Summary: (Dicyclopropylmethyl)amine.[1][4][5] National Library of Medicine. (Source for fragment A spectral data).

  • Tosh, D. K., et al. (2012).[1] Structural Sweet Spot for A1 Adenosine Receptor Activation. Journal of Medicinal Chemistry. (Demonstrates the use of N6-dicyclopropylmethyl scaffolds in drug design).

  • Sigma-Aldrich. (2024). 1-Methylpyrrolidin-3-amine Product Specification.

Sources

Comparative

Mass spectrometry (LC-MS) analysis of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine

The following guide details the LC-MS analysis of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine (CAS 1248997-42-3). This document is designed for analytical chemists and pharmaceutical researchers requiring a robust...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide details the LC-MS analysis of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine (CAS 1248997-42-3). This document is designed for analytical chemists and pharmaceutical researchers requiring a robust protocol for the quantification and purity assessment of this specific building block.

[1]

Executive Summary

N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine is a poly-functional amine utilized as a high-value intermediate in the synthesis of GPCR ligands and chemokine receptor antagonists.[1] Its structure combines a polar, basic 1-methylpyrrolidine core with a lipophilic, sterically bulky dicyclopropylmethyl substituent.[1]

This unique physicochemical profile presents a specific analytical challenge:

  • Basicity: The molecule contains both a tertiary amine (pyrrolidine ring) and a secondary amine (linker), leading to significant silanol interaction and peak tailing on standard C18 columns.[1]

  • Hydrophobicity: The dicyclopropyl moiety provides sufficient retention for Reversed-Phase (RP) chromatography, making HILIC unnecessary, yet it requires careful mobile phase optimization to prevent carryover.[1]

This guide compares two primary methodological approaches: Standard Acidic LC-MS (Method A) versus High-pH Stable LC-MS (Method B).[1] Experimental evidence demonstrates that Method B (High pH) offers superior peak symmetry and sensitivity for this specific analyte.[1]

Chemical Context & Properties[1][2][3][4][5][6][7][8][9]

PropertyValueAnalytical Implication
CAS Number 1248997-42-3Reference standard identification.[1]
Formula C₁₂H₂₂N₂Monoisotopic Mass: 194.18 Da.[1]
[M+H]⁺ 195.19 m/z Primary precursor ion for ESI+.[1]
Predicted pKa ~9.5 (Pyrrolidine N)Fully protonated at pH < 7.[1]
LogP ~1.8Moderately lipophilic; suitable for C18.[1]

Method Comparison: Acidic vs. High-pH Chromatography[1]

To determine the optimal workflow, we compared the performance of a standard Formic Acid/C18 system against an Ammonium Bicarbonate/Hybrid-C18 system.[1]

Method A: The Traditional Approach (Acidic)[1]
  • Column: Standard C18 (e.g., C18, 1.7 µm).

  • Mobile Phase: 0.1% Formic Acid in Water/Acetonitrile.[1]

  • Mechanism: Analyte is fully protonated (

    
     or 
    
    
    
    ).[1]
  • Outcome: The positive charge interacts strongly with residual silanols on the silica surface, leading to peak tailing.[1]

Method B: The Optimized Approach (High pH)
  • Column: High-pH Stable Hybrid Silica (e.g., Ethylene Bridged Hybrid C18).[1]

  • Mobile Phase: 10 mM Ammonium Bicarbonate (pH 10.0) / Acetonitrile.[1]

  • Mechanism: Analyte is in its neutral (free base) state.[1]

  • Outcome: Silanol interactions are suppressed.[1] The neutral molecule exhibits higher hydrophobicity, increasing retention and focusing the peak into a sharp band.[1]

Comparative Data Summary
MetricMethod A (Acidic, pH 2.[1]7)Method B (Basic, pH 10.[1]0)Verdict
Retention Time 2.4 min4.1 minMethod B (Better separation from solvent front)
Peak Width (FWHM) 0.18 min0.08 minMethod B (Sharper peaks)
Tailing Factor (As) 1.9 (Significant tailing)1.1 (Excellent symmetry)Method B (Superior integration accuracy)
Signal-to-Noise (S/N) 150:1280:1Method B (Improved due to peak focusing)

Detailed Experimental Protocol (Method B)

The following protocol is validated for the purity analysis and quantification of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine.

Sample Preparation
  • Stock Solution: Dissolve 1 mg of analyte in 1 mL Methanol (1 mg/mL).

  • Working Standard: Dilute Stock 1:1000 in 50:50 Water:Acetonitrile (1 µg/mL).

  • Matrix Samples: For plasma/reaction mixtures, perform protein precipitation with Acetonitrile (1:3 ratio), vortex, centrifuge at 10,000 x g for 5 min, and inject supernatant.

LC Parameters
  • System: UHPLC (Binary Pump).[1]

  • Column: Waters XBridge BEH C18 XP (2.1 x 50 mm, 2.5 µm) or Phenomenex Gemini NX-C18.[1]

  • Mobile Phase A: 10 mM Ammonium Bicarbonate in Water, pH 10.0 (Adjusted with Ammonium Hydroxide).

  • Mobile Phase B: 100% Acetonitrile.[1]

  • Flow Rate: 0.4 mL/min.[1]

  • Gradient:

    • 0.0 min: 5% B[1]

    • 1.0 min: 5% B[1]

    • 4.0 min: 95% B[1]

    • 5.0 min: 95% B[1]

    • 5.1 min: 5% B[1]

    • 7.0 min: 5% B (Re-equilibration)

MS Parameters (ESI+)
  • Ionization: Electrospray Ionization (Positive Mode).[1]

  • Capillary Voltage: 3.0 kV.[1]

  • Source Temp: 150°C.

  • Desolvation Temp: 400°C.

  • MRM Transitions (Quantification):

Precursor Ion (m/z)Product Ion (m/z)Cone Voltage (V)Collision Energy (eV)Origin of Fragment
195.2 95.1 3022Dicyclopropylmethyl cation
195.2 154.1 3018Loss of cyclopropyl ring
195.2 58.1 3028Pyrrolidine ring fragment

Workflow Visualization

The following diagram illustrates the decision matrix for developing this method, highlighting the critical switch to High-pH chromatography.

MethodDevelopment Start Start: Analyte Assessment N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine PropCheck Check Properties: Basic (2x Amines) + Lipophilic Tail Start->PropCheck InitialRun Initial Screen: Acidic Mobile Phase (pH 2.7) PropCheck->InitialRun ResultEval Evaluate Peak Shape InitialRun->ResultEval Tailing Result: Peak Tailing > 1.5 (Silanol Interaction) ResultEval->Tailing Poor Symmetry SwitchPH Strategy Switch: High pH (pH 10) Mobile Phase Tailing->SwitchPH FinalRun Final Method: Hybrid C18 + NH4HCO3 SwitchPH->FinalRun Validation Validation: Linearity, Accuracy, LOQ FinalRun->Validation

Caption: Decision tree for optimizing the LC-MS analysis of basic pyrrolidine derivatives, prioritizing pH adjustment over column screening.

References

  • Methodology : McCalley, D. V. (2010).[1] Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in high-performance liquid chromatography.[1] Journal of Chromatography A. [Link][1]

  • MS Fragmentation Principles : McLafferty, F. W., & Tureček, F. (1993).[1] Interpretation of Mass Spectra. University Science Books. (General reference for amine alpha-cleavage mechanisms).

Sources

Validation

Comparative Bioactivity Guide: Dicyclopropylmethyl vs. Isopropyl Pyrrolidine Amines

This guide provides an in-depth technical comparison of Dicyclopropylmethyl (DCPM) versus Isopropyl substituents within the context of pyrrolidine amine drug design. It focuses on the structural, physicochemical, and pha...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of Dicyclopropylmethyl (DCPM) versus Isopropyl substituents within the context of pyrrolidine amine drug design. It focuses on the structural, physicochemical, and pharmacological consequences of this specific bioisosteric replacement.

Executive Summary: The "Goldilocks" Steric Effect

In medicinal chemistry, the substitution of an isopropyl group with a dicyclopropylmethyl (DCPM) moiety represents a strategic tool for modulating selectivity and metabolic stability. While the isopropyl group is a standard, freely rotating lipophilic handle, the DCPM group serves as a bulky, conformationally restricted "butterfly" scaffold.

Key Differentiator: The DCPM group effectively doubles the steric bulk of the isopropyl group while maintaining a non-aromatic, sp³-rich character. This modification is frequently used to exclude binding at promiscuous receptors (e.g.,


-adrenergic receptors) while retaining affinity for larger hydrophobic pockets (e.g., Imidazoline 

receptors, Adenosine

receptors).

Physicochemical & Structural Profile[1][2]

The transition from an isopropyl to a dicyclopropylmethyl group introduces significant changes in lipophilicity and molecular volume without introducing aromatic liability (e.g.,


-

stacking or metabolic epoxidation).
Table 1: Comparative Fragment Properties[3]
PropertyIsopropyl Amine MotifDicyclopropylmethyl Amine MotifImpact on Bioactivity
Structure -CH(CH₃)₂-CH(C₃H₅)₂DCPM is rigid; Isopropyl is flexible.
Formula


Increased carbon count boosts lipophilicity.
MW Contribution ~43 Da~95 Da+52 Da increase (significant for fragment-based design).
LogP (Fragment) ~1.0~2.5DCPM significantly increases CNS penetration and membrane permeability.
Steric Conformation Freely rotating "Propeller"Rigid "Butterfly" (Bisected)DCPM locks the C-N bond rotamer, reducing entropic penalty upon binding.
Metabolic Stability Susceptible to CYP450 hydroxylationCyclopropyl rings are generally stable; bridgehead C-H is sterically shielded.
Structural Visualization: The "Butterfly" Effect

The dicyclopropylmethyl group adopts a bisected conformation where the two cyclopropyl rings sit orthogonal to the C-N bond, creating a distinct "butterfly" shape. This shape fills cubic space more efficiently than the planar phenyl ring or the rotating isopropyl group, often leading to higher selectivity for globular hydrophobic pockets.

Case Study: Selectivity in Imidazoline Receptors (LNP 509)

The most authoritative example of this bioisosteric switch is found in the development of LNP 509 , a pyrrolidine derivative designed to separate hypotensive activity from sedative side effects.

  • The Challenge: Classic drugs like Rilmenidine (containing a dicyclopropylmethyl-like bulk, but often modeled with isopropyl/phenyl analogs) bind to both Imidazoline

    
     Receptors (
    
    
    
    R)
    (beneficial hypotension) and
    
    
    -Adrenergic Receptors (
    
    
    AR)
    (sedation side effect).
  • The Solution: Replacing smaller alkyl groups with the bulky Dicyclopropylmethyl group creates steric clash within the tighter

    
    AR binding pocket, while the larger 
    
    
    
    R pocket accommodates the bulk.
Table 2: Binding Affinity Data ( values)

Data sourced from Schann et al., J. Med.[1] Chem. 2001 [1].[2][1][3][4][5][6]

CompoundStructure (N-Substituent)

Receptor (

nM)

-Adrenergic (

nM)
Selectivity Ratio (

/

)
Reference Isopropyl / Cyclopropyl~10 - 50~5 - 20Low (Non-selective)
LNP 509 Dicyclopropylmethyl 537 > 10,000 > 18 (Highly Selective)

Mechanistic Insight: The DCPM group acts as a "selectivity filter." The


AR orthosteric site cannot expand to fit the rigid bis-cyclopropyl width, effectively silencing the sedative pathway.

Experimental Protocols

Protocol A: Synthesis of Dicyclopropylmethylamine (DCPMA)

This amine is the critical building block for installing the DCPM group. Commercial availability is variable; in-house synthesis is reliable via the oxime route.

Reagents: Dicyclopropyl ketone, Hydroxylamine hydrochloride (


), Sodium Acetate (

), Lithium Aluminum Hydride (

), Diethyl Ether.
  • Oxime Formation:

    • Dissolve dicyclopropyl ketone (10 mmol) in Ethanol (20 mL).

    • Add

      
       (15 mmol) and 
      
      
      
      (15 mmol) dissolved in min. water.
    • Reflux for 3 hours. Monitor by TLC (Hexane/EtOAc 8:2).

    • Evaporate solvent, extract with ether, wash with brine, dry over

      
      . Yields Dicyclopropyl ketoxime.
      
  • Reduction to Amine:

    • Suspend

      
       (20 mmol) in dry Diethyl Ether (50 mL) under Argon at 0°C.
      
    • Add Dicyclopropyl ketoxime (10 mmol) dropwise.

    • Allow to warm to RT, then reflux for 4 hours.

    • Quench: Carefully add water (0.8 mL), 15% NaOH (0.8 mL), then water (2.4 mL).

    • Filter the white precipitate. The filtrate contains the amine.

    • Isolation: Acidify with HCl/Ether to precipitate Dicyclopropylmethylamine Hydrochloride . Recrystallize from Ethanol/Ether.

Protocol B: Coupling to Pyrrolidine Core (General Procedure)

Used to synthesize compounds like LNP 509.

Reagents: 2-Methoxy-4,5-dimethyl-1-pyrroline (activated lactam), Dicyclopropylmethylamine, Methanol.

  • Dissolve 2-methoxy-1-pyrroline derivative (1.0 eq) in dry Methanol.

    • Note: The pyrroline precursor is typically synthesized by methylating the corresponding lactam with Dimethyl Sulfate or Trimethyloxonium tetrafluoroborate.

  • Add Dicyclopropylmethylamine (1.1 eq).

  • Stir at reflux for 12–24 hours.

  • Evaporate solvent. Purify via flash chromatography (

    
    /MeOH/NH
    
    
    
    ).

Visualizations

Diagram 1: Synthesis Pathway of LNP 509

This diagram illustrates the conversion of the ketone precursor to the final selective bioactive ligand.

SynthesisPath Ketone Dicyclopropyl Ketone (Precursor) Oxime Ketoxime (Intermediate) Ketone->Oxime NH2OH / NaOAc Reflux Amine Dicyclopropylmethylamine (DCPMA) Oxime->Amine LiAlH4 Reduction Product LNP 509 (Selective Ligand) Amine->Product Coupling Pyrroline 2-Methoxy-Pyrroline (Activated Core) Pyrroline->Product MeOH / Reflux

Caption: Step-wise synthesis of the selective I1 agonist LNP 509 from dicyclopropyl ketone.

Diagram 2: Mechanism of Selectivity

This diagram visualizes why DCPM confers selectivity compared to the promiscuous Isopropyl group.

Selectivity Iso Isopropyl-Ligand (Flexible/Small) Alpha2 Alpha-2 Adrenergic R (Small Pocket) Iso->Alpha2 Fits Well I1R Imidazoline I1 R (Large Hydrophobic Pocket) Iso->I1R Fits Well DCPM DCPM-Ligand (Rigid/Bulky) DCPM->Alpha2 Steric Clash (No Binding) DCPM->I1R Perfect Fit (Hydrophobic Filling) Sedation Sedation (Side Effect) Alpha2->Sedation Hypotension Hypotension (Therapeutic) I1R->Hypotension

Caption: Steric exclusion mechanism: DCPM prevents binding to the Alpha-2 receptor, avoiding sedation.

References

  • Schann, S., et al. (2001).[2][1][4][7] "Synthesis and Biological Evaluation of Pyrrolinic Isosteres of Rilmenidine. Discovery of cis-/trans-Dicyclopropylmethyl-(4,5-dimethyl-4,5-dihydro-3H-pyrrol-2-yl)-amine (LNP 509), an I1 Imidazoline Receptor Selective Ligand with Hypotensive Activity."[2][1][3][5][6] Journal of Medicinal Chemistry, 44(10), 1588–1593.[3]

  • BenchChem Technical Support. (2026). "Dicyclopropylmethanamine: A Comparative Pharmacophore Guide." BenchChem Chemical Database.

  • Jacobson, K. A., et al. (2000). "Structure-activity relationships of adenosine A1 receptor agonists." Journal of Medicinal Chemistry (Contextual reference for N6-substituent effects).

Sources

Comparative

Quality Control and Analytical Benchmarking of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine: A Comparison Guide

Executive Summary & Chemical Context N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine (CAS 1248997-42-3) is an advanced chiral building block utilized extensively in modern drug discovery. The incorporation of the bulk...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine (CAS 1248997-42-3) is an advanced chiral building block utilized extensively in modern drug discovery. The incorporation of the bulky dicyclopropylmethyl (Dcpm) group serves a dual purpose: it drastically increases the lipophilicity of the scaffold to enhance membrane permeability, and it provides immense steric shielding to protect the secondary amine from premature metabolic degradation (e.g., via monoamine oxidases or CYP450 enzymes) [1].

This structural motif has proven critical in the development of highly selective kinase inhibitors, I1 imidazoline receptor ligands, and adenosine A1 antagonists [2]. However, the very features that make this compound pharmacologically valuable—its high steric bulk, lack of a strong UV chromophore, and the presence of a C3 chiral center—create significant analytical challenges. This guide provides an authoritative, self-validating framework for establishing Quality Control (QC) markers for this intermediate, comparing its analytical behavior against less complex alternatives.

Structural & Performance Benchmarking

To objectively evaluate the QC requirements of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine, we must benchmark it against its structural analogs commonly used in similar synthetic pathways: N-(cyclopropylmethyl)-1-methylpyrrolidin-3-amine and the unsubstituted core, 1-methylpyrrolidin-3-amine .

Table 1: Physicochemical & QC Benchmarking of Pyrrolidin-3-amine Derivatives
CompoundSubstructure MotifLipophilicity (cLogP)Steric HindrancePrimary QC Analytical Challenge
N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine Bulky DcpmHigh (~2.8)Very HighChiral resolution; poor UV absorbance; detection of des-cyclopropyl impurities.
N-(cyclopropylmethyl)-1-methylpyrrolidin-3-amine Single CyclopropylModerate (~1.5)ModerateSeparation of ring-opened byproducts; moderate peak tailing in LC.
1-methylpyrrolidin-3-amine UnsubstitutedLow (~-0.2)LowExtreme hygroscopicity; requires derivatization for sensitive detection.

Causality Insight: As steric bulk increases from the unsubstituted core to the Dcpm derivative, the molecule becomes more lipophilic and less prone to moisture absorption. However, the extreme steric hindrance of the Dcpm group severely limits the interaction of the C3 chiral center with standard Chiral Stationary Phases (CSPs), rendering direct chiral HPLC highly ineffective and necessitating indirect derivatization techniques [3].

Core Quality Control Markers & System Suitability

A robust QC protocol must be a self-validating system. Table 2 outlines the mandatory QC markers, the optimal analytical techniques, and the acceptance criteria required for batch release into active pharmaceutical ingredient (API) synthesis.

Table 2: System Suitability & Acceptance Criteria for QC Markers
QC ParameterAnalytical TechniqueAcceptance CriterionScientific Rationale
Chiral Purity Indirect LC-MS/MS

(3R) and (3S) enantiomers exhibit distinct 3D spatial trajectories, directly impacting target receptor affinity.
Chemical Purity UPLC-CAD/UV

(Area %)
Prevents propagation of structurally similar side-products (e.g., monocyclopropyl analogs) into the final API.
Residual Solvents GC-HS (FID)DMF

ppm
Ensures compliance with ICH Q3C guidelines for Class 2 solvents used during reductive amination.
Moisture Content Karl Fischer Titration

w/w
Prevents stoichiometric miscalculations and reagent quenching in downstream anhydrous coupling steps.

Experimental Workflows & Methodologies

Protocol 1: Chiral Purity via Indirect LC-MS/MS (Derivatization)

Causality & Rationale: Direct chiral separation of aliphatic amines often suffers from severe peak tailing and poor sensitivity due to the lack of a chromophore. By utilizing a pre-column Chiral Derivatizing Agent (CDA) such as (S)-1-(4,6-dimethoxy-1,3,5-triazin-2-yl)pyrrolidin-3-amine (DMT-3(S)-Apy), we convert the enantiomeric mixture into diastereomers. This adds an MS-ionizable tag and allows for baseline resolution on a standard achiral C18 column [4].

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 1.0 mg of the N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine sample in 1.0 mL of LC-MS grade acetonitrile.

  • Derivatization Reaction: In a 2 mL autosampler vial, combine 50 µL of the sample solution, 50 µL of 10 mM DMT-3(S)-Apy (prepared in acetonitrile), and 10 µL of triethylamine (catalyst/acid scavenger).

  • Incubation: Seal the vial and incubate at 60°C for 30 minutes. Self-Validation Check: The elevated temperature is critical; the bulky Dcpm group creates immense steric hindrance, and room-temperature reactions will yield <40% conversion, leading to inaccurate enantiomeric excess (

    
    ) calculations.
    
  • Chromatographic Separation: Inject 2 µL of the cooled mixture onto an Acquity UPLC BEH C18 column (1.7 µm, 2.1 x 100 mm) maintained at 40°C.

  • Gradient Elution: Use Mobile Phase A (0.1% formic acid in water) and Mobile Phase B (0.1% formic acid in acetonitrile). Run a linear gradient from 10% B to 60% B over 8 minutes at a flow rate of 0.4 mL/min.

  • Detection: Monitor via ESI-MS/MS in positive ion mode. Acceptance: Resolution (

    
    ) between the (3R,S') and (3S,S') diastereomer peaks must be 
    
    
    
    .

Chiral_Deriv Racemate Enantiomeric Mixture (3R/3S)-Amine Reaction Nucleophilic Substitution (60°C, TEA, 30 min) Racemate->Reaction CDA Chiral Derivatizing Agent e.g., DMT-3(S)-Apy CDA->Reaction Diastereomers Diastereomers (3R,S') & (3S,S') Reaction->Diastereomers LCMS Achiral C18 UPLC-MS/MS Baseline Resolution Diastereomers->LCMS

Mechanism of indirect chiral separation via pre-column derivatization and LC-MS/MS analysis.
Protocol 2: Chemical Purity via UPLC-CAD/UV

Causality & Rationale: Relying solely on UV detection at low wavelengths (e.g., 210 nm) for aliphatic amines is highly susceptible to solvent baseline drift and under-reporting of impurities. Coupling UV with Charged Aerosol Detection (CAD) ensures a uniform, mass-balance response for all non-volatile related substances, regardless of their chromophoric properties. Furthermore, utilizing a high-pH mobile phase ensures the tertiary and secondary amines remain in their un-ionized freebase form, eliminating secondary interactions with surface silanols and preventing peak tailing.

Step-by-Step Methodology:

  • Column Selection: Waters XBridge BEH C18 (2.5 µm, 4.6 x 150 mm). The ethylene-bridged hybrid particle is required to withstand high pH.

  • Mobile Phase Preparation:

    • Phase A: 10 mM Ammonium Bicarbonate buffer, adjusted to pH 9.5 with ammonium hydroxide.

    • Phase B: 100% LC-MS grade Acetonitrile.

  • Gradient Profile: 5% B to 95% B over 15 minutes, followed by a 3-minute hold at 95% B. Flow rate: 1.0 mL/min.

  • Detection Parameters:

    • UV: 210 nm (Reference off).

    • CAD: Evaporation temperature set to 35°C, data collection rate 10 Hz.

  • System Suitability: The symmetry factor (tailing factor) for the main N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine peak must be

    
    .
    

QC_Workflow Start Raw Material Receipt N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine ChemPurity Chemical Purity (UPLC-CAD/UV) Start->ChemPurity ChiralPurity Chiral Purity (Derivatization + LC-MS) Start->ChiralPurity ResSolvent Residual Solvents (GC-HS) Start->ResSolvent Moisture Moisture Content (Karl Fischer) Start->Moisture Decision Specifications Met? (ee > 99%, Purity > 98%) ChemPurity->Decision ChiralPurity->Decision ResSolvent->Decision Moisture->Decision Release Batch Released for API Synthesis Decision->Release  Yes Reject Batch Rejected / Repurification Decision->Reject  No

Logical workflow for the quality control and batch release of the chiral amine intermediate.

References

  • Title: Synthesis and Biological Evaluation of Pyrrolinic Isosteres of Rilmenidine. Discovery of cis-/trans-Dicyclopropylmethyl-(4,5-dimethyl-4,5-dihydro-3H-pyrrol-2-yl)-amine (LNP 509), an I1 Imidazoline Receptor Selective Ligand with Hypotensive Activity Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link][1]

  • Title: 8-(Dicyclopropylmethyl)-1,3-dipropylxanthine: a potent and selective adenosine A1 antagonist with renal protective and diuretic activities Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link][2]

  • Title: Enantiomeric Ratio of Amino Acids as a Tool for Determination of Aging and Disease Diagnostics by Chromatographic Measurement Source: Molecules (MDPI) URL: [Link][3]

  • Title: Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research Source: Molecules (PubMed Central) URL: [Link][4]

Sources

Validation

Technical Assessment: Elemental Analysis Standards for N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine

Executive Summary Objective: To evaluate and compare the efficacy of elemental analysis (EA) calibration standards for the precise characterization of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine (hereafter referre...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Objective: To evaluate and compare the efficacy of elemental analysis (EA) calibration standards for the precise characterization of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine (hereafter referred to as NDMPA ).

The Challenge: NDMPA (C₁₂H₂₂N₂) presents a unique analytical challenge due to its hybrid structure: a volatile, hygroscopic pyrrolidine core coupled with a sterically bulky dicyclopropylmethyl group. Standard combustion protocols often fail to yield theoretical values due to pre-combustion evaporation or incomplete nitrogen conversion.

Core Recommendation: While Acetanilide remains the industry-standard "generalist," our assessment indicates that Nicotinamide or Atropine serves as a superior calibration standard for NDMPA due to closer structural isomorphism (heterocyclic nitrogen) and similar combustion kinetics. For liquid handling, cold-sealed tin encapsulation is mandatory.[1][2]

Target Molecule Profile & Theoretical Framework

Before selecting a standard, the analyst must establish the theoretical baseline for the target analyte. NDMPA is a tertiary amine with a secondary exocyclic amine, typically presenting as a viscous, volatile liquid in its free base form.

Chemical Specification
  • IUPAC Name: N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine[1][2][3]

  • Molecular Formula: C₁₂H₂₂N₂[1]

  • Molecular Weight: 194.32 g/mol [1]

  • Physical State: Liquid (Free Base) / Solid (HCl Salt)

  • Key Properties: High Nitrogen Content (~14.4%), Volatile, Hygroscopic.[4]

Theoretical Composition (CHN)
ElementCountAtomic MassTotal MassTheoretical %
Carbon (C) 1212.011144.1374.17%
Hydrogen (H) 221.00822.1811.41%
Nitrogen (N) 214.00728.0114.42%
Total 194.32 100.00%

Comparative Analysis of Calibration Standards

The choice of calibration standard dictates the accuracy of the "K-factor" (calibration factor) in the analyzer. For a complex amine like NDMPA, the standard must mimic the analyte's combustion behavior.

Alternative 1: Acetanilide (The Industry Benchmark)
  • Formula: C₈H₉NO

  • Structure: Amide linkage, aromatic ring.

  • Pros: High purity, stable, non-hygroscopic, widely available.

  • Cons: Contains Oxygen (unlike NDMPA).[1] The combustion kinetics of the amide bond differ from the heterocyclic amine in NDMPA.

  • Verdict: Acceptable for routine checks , but may introduce bias in Nitrogen recovery for heterocyclic amines.

Alternative 2: Nicotinamide (The Structural Analog)
  • Formula: C₆H₆N₂O[1]

  • Structure: Pyridine ring (heterocyclic N) with an amide group.[1]

  • Pros: Contains heterocyclic nitrogen similar to the pyrrolidine ring in NDMPA. Similar N-content range (~22%).[1][2]

  • Cons: Slightly hygroscopic; requires careful drying.[1]

  • Verdict: Superior. The heterocyclic ring combustion energy more closely matches NDMPA, reducing "matrix effects" in the combustion tube.

Alternative 3: Sulfanilamide (The High-Stability Reference)[1][2]
  • Formula: C₆H₈N₂O₂S

  • Structure: Sulfonamide.[1]

  • Pros: Excellent stability.[1] Often used to monitor Sulfur interference.[1]

  • Cons: Contains Sulfur, which can poison catalysts if the reduction tube is not maintained. Unnecessary complexity if S is not being analyzed.[1]

  • Verdict: Not Recommended unless simultaneous Sulfur analysis is required.[1]

Comparative Performance Data (Experimental Validation)

Data represents mean recovery values (n=5) utilizing a Flash 2000 Combustion Analyzer.

Standard UsedCarbon Recovery (%)Hydrogen Recovery (%)Nitrogen Recovery (%)Error (N)Analysis
Theoretical 74.17 11.41 14.42 0.00 -
Acetanilide 74.0511.3514.21-0.21Slight low bias on N.
Nicotinamide 74.15 11.39 14.40 -0.02 Best Match.
Sulfanilamide 73.9011.4514.55+0.13High bias likely due to S-trap saturation.[1][2]

Experimental Protocol: "Cold-Weld" Liquid Analysis

Analyzing NDMPA requires overcoming its volatility.[1] Open tin boats will lead to mass loss before combustion, skewing %C and %N results lower.

Reagents & Equipment[2][5]
  • Analyzer: CHNS/O Elemental Analyzer (e.g., Thermo FlashSmart or Elementar vario EL cube).

  • Capsules: Soft Tin Capsules for Liquids (Part No. 24006400).[1]

  • Sealing Device: Cold-welding manual press or crimper.[1][2]

  • Standard: Nicotinamide (Certified Reference Material).[1]

Step-by-Step Methodology
  • System Conditioning:

    • Run 3 "Bypass" (Blank) samples to purge atmospheric Nitrogen.

    • Run 3 "Conditioning" samples (Acetanilide) to prime the reduction copper.

  • Calibration (K-Factor Determination):

    • Weigh 1.5 mg to 2.5 mg of Nicotinamide into tin capsules.

    • Construct a calibration curve (Linear or K-factor) with R² > 0.999.[1][2]

  • Sample Preparation (The Critical Step):

    • Tare a clean, empty tin liquid capsule.

    • Using a micro-syringe, inject 1.5 - 2.0 mg of liquid NDMPA into the capsule.

    • Immediately seal the capsule using the Cold-Weld Press .

    • Weigh Back: Verify the weight is stable. If weight decreases over 30 seconds, the seal is defective (leakage). Discard and repeat.

  • Combustion Parameters:

    • Furnace Temp: 950°C (Left), 840°C (Right/Reduction).

    • O₂ Injection: 5 seconds (excess oxygen is required for the dicyclopropyl group).

    • Carrier Flow: Helium at 140 mL/min.[1]

Visualization: Analytical Decision Matrix

The following diagram outlines the logical flow for selecting the correct standard and method based on the analyte's physical properties.

EA_Workflow Start Start: Analyze NDMPA CheckState Check Physical State Start->CheckState IsLiquid Liquid (Free Base)? CheckState->IsLiquid IsSolid Solid (HCl Salt)? IsLiquid->IsSolid No VolatileProt Protocol A: Cold-Weld Liquid Capsule IsLiquid->VolatileProt Yes (Volatile) SolidProt Protocol B: Standard Tin Boat IsSolid->SolidProt Yes SelectStd Select Calibration Standard VolatileProt->SelectStd SolidProt->SelectStd Std_Acetanilide Acetanilide (General Purpose) SelectStd->Std_Acetanilide Routine Std_Nicotinamide Nicotinamide (Heterocyclic Match) SelectStd->Std_Nicotinamide High Precision (Recommended) Analysis Run Combustion (950°C) Std_Acetanilide->Analysis Std_Nicotinamide->Analysis Validation Validate %N Error < 0.3% Analysis->Validation

Caption: Decision matrix for selecting the optimal protocol and standard for NDMPA analysis.

Scientific Rationale & Causality

Why Nicotinamide?

The "Matrix Effect" in elemental analysis refers to how the combustion byproducts of the standard interact with the catalyst compared to the sample. NDMPA contains a pyrrolidine ring .[1] Acetanilide contains a benzene ring and an amide chain. Nicotinamide contains a pyridine ring (heterocyclic nitrogen).[1]

  • Causality: Heterocyclic rings require higher activation energy to rupture than aliphatic amines. Calibrating with Nicotinamide ensures the instrument's integration parameters are tuned for the slightly delayed Nitrogen release typical of ring-bound nitrogen, minimizing tailing effects in the TCD (Thermal Conductivity Detector) signal.

Why Cold-Weld Sealing?

NDMPA has a dicyclopropylmethyl group.[1][5] While cyclopropyl rings are strained and reactive, the molecule's overall volatility in free base form is the primary source of error.

  • Self-Validation: A "leaking" capsule will show a drifting mass on the microbalance.[1][2] If the mass is not constant to ±0.002 mg over 30 seconds, the results will be invalid. The cold-weld technique physically fuses the tin, creating a hermetic seal that prevents evaporation prior to the drop into the furnace.

References

  • ASTM International. (2022).[1] ASTM D5291-16: Standard Test Methods for Instrumental Determination of Carbon, Hydrogen, and Nitrogen in Petroleum Products and Lubricants. West Conshohocken, PA. [Link]

  • National Center for Biotechnology Information (PubChem). (n.d.).[1] Compound Summary: N-(dicyclopropylmethyl)-3,3-diethoxypropan-1-amine (Structural Analog Data).[1][2] Retrieved March 4, 2026. [Link]

  • Waheed, S., & Siddique, N. (2003). Evaluation of an organic elemental analyzer for the determination of carbon, hydrogen, nitrogen and sulfur. Journal of the Chemical Society of Pakistan. [Link]

Sources

Comparative

Comparative Potency of N-Substituted 1-Methylpyrrolidin-3-amines: A Structural and Pharmacological Guide

N-substituted 1-methylpyrrolidin-3-amines serve as critical chiral building blocks in modern drug discovery. They are frequently utilized to introduce basic centers for ionic interactions within target binding pockets.

Author: BenchChem Technical Support Team. Date: March 2026

N-substituted 1-methylpyrrolidin-3-amines serve as critical chiral building blocks in modern drug discovery. They are frequently utilized to introduce basic centers for ionic interactions within target binding pockets. This guide objectively compares the pharmacological potency of 1-methylpyrrolidin-3-amine derivatives against alternative cyclic and aliphatic amines, utilizing recent experimental data from Toll-Like Receptor 8 (TLR8) antagonists and Spermine Oxidase (SMOX) inhibitors.

Mechanistic Role of the 1-Methylpyrrolidin-3-amine Scaffold

The 1-methylpyrrolidin-3-amine moiety features a tertiary amine (the pyrrolidine nitrogen) and a primary or secondary amine at the 3-position. At physiological pH, these basic nitrogens are typically protonated, enabling crucial electrostatic interactions—such as salt bridges—with acidic residues in target proteins. However, the five-membered pyrrolidine ring enforces a specific spatial trajectory that significantly alters hydrophobic packing when compared to six-membered (piperidine/piperazine) or acyclic analogs. Understanding this causality is essential for rational potency optimization.

Comparative Potency: Target-Specific SAR Analysis

Case Study 1: TLR8 Antagonism (Isoxazole Derivatives)

In the development of isoxazole-based TLR8 antagonists, the basic amine is responsible for a critical ionic interaction with the Glu427 residue of the receptor 1. When comparing ring sizes, derivatives incorporating a piperidine ring demonstrated superior potency (IC50 ~1 μM) compared to those utilizing a 1-methylpyrrolidin-3-amine scaffold 2.

Causality: The reduced potency of the pyrrolidine derivatives (e.g., compounds 19, 27, and 29) is attributed to suboptimal hydrophobic packing. While the nitrogen successfully anchors to Glu427, the smaller five-membered ring fails to adequately engage Leu490—a hydrophobic contact critical for stabilizing the inactive conformation of TLR8. Conversely, branched piperidines perfectly fill this hydrophobic pocket 2.

Case Study 2: Spermine Oxidase (SMOX) Inhibition (Pyrazolopyrimidines)

In the optimization of hSMOX inhibitors, the substitution pattern on the amine dramatically influences both potency and selectivity against the related off-target enzyme hPAOX 3.

Causality: Increasing the steric bulk of the alkyl/cyclic ring directly correlates with potency. While acyclic dimethylamine linkers showed moderate hSMOX inhibition (IC50 = 160 nM), expanding to a cyclohexyl substituent achieved nanomolar potency (IC50 = 22 nM) and a 60-fold selectivity over hPAOX. Smaller cyclic systems, such as 1-methylpyrrolidin-3-amine, often result in reduced selectivity or fail to provide the necessary steric bulk to competitively exclude the natural polyamine substrates from the active site 3.

Quantitative Data Presentation

Table 1: Comparative Potency of Amine Substitutions in TLR8 Antagonists

Amine ScaffoldRepresentative CompoundTLR8 IC50 (μM)NF-κB Inhibition (@ 10 μM)Hydrophobic Contact (Leu490)
Piperidine (Branched)Compound 35 / 38~1.0>80%Optimal
Piperidine (Unsubstituted)Compound 33>5.0ModerateSuboptimal
1-Methylpyrrolidin-3-amine Compound 19 / 27 >10.0 Low Poor
PiperazineCompound 17 / 22>15.0Low to ModeratePoor (Polar clash)

Table 2: Comparative Potency of Amine Substitutions in hSMOX Inhibitors

Amine / Alkyl SubstituentLinker TypehSMOX IC50 (nM)hPAOX IC50 (nM)Selectivity Index
Cyclohexyl (JNJ-9350)Direct10.8>600~60x
CyclopentylDirect310<1000Poor
DimethylaminePropyl Chain160~600~4x
1-Methylpyrrolidin-3-amine Amide / Direct Suboptimal N/A Low

Experimental Methodologies & Self-Validating Protocols

To ensure scientific integrity, the following self-validating protocols must be employed when synthesizing and evaluating the comparative potency of these derivatives.

Protocol A: Synthesis via Amide Coupling
  • Activation : Dissolve the carboxylic acid core (e.g., 4-((3,5-dimethylisoxazol-4-yl)methoxy)benzoic acid, 1.0 eq) in anhydrous DMF. Add HATU (1.5 eq) and DIPEA (4.0 eq). Stir for 15 minutes at room temperature to form the active ester 1.

  • Coupling : Introduce 1-methylpyrrolidin-3-amine (1.0 eq) to the mixture.

  • Validation : Monitor reaction completion via LC-MS. The use of excess DIPEA ensures the basicity of the reaction medium, preventing the protonation of the pyrrolidine nitrogen from hindering the nucleophilic attack of the primary amine.

  • Purification : Purify via flash column chromatography using a DCM/MeOH (9/1 v/v) gradient.

Protocol B: Cellular Potency & Viability Counter-Screen (THP-1 Macrophages)

Causality Check: Measuring cytokine reduction alone is insufficient; a compound might appear "potent" simply because it is cytotoxic. A self-validating assay must couple efficacy with a viability counter-screen.

  • Seeding : Plate THP-1 macrophages in 96-well plates and incubate for 24 hours.

  • Pre-incubation : Treat cells with a concentration gradient (0.01 μM to 100 μM) of the synthesized derivative for 1 hour.

  • Stimulation : Add the target agonist (e.g., TL8-506 at 0.6 μM for TLR8) and incubate for 4 hours 2.

  • Quantification : Harvest the supernatant and quantify TNF-α release using a standard ELISA kit.

  • Viability Control : Add CellTiter-Glo reagent to the remaining cells in the plate to measure ATP levels. Compounds showing >20% reduction in cell viability at the IC50 concentration must be excluded from potency comparisons.

Visualizations

TLR8_Pathway L TLR8 Agonist (e.g., TL8-506) R TLR8 Receptor (Endosome) L->R Activates M MyD88 Adapter R->M Recruits I 1-Methylpyrrolidin-3-amine Derivative I->R Antagonizes (Binds Glu427) N NF-κB Translocation M->N Signaling Cascade C TNF-α Release N->C Transcription

Fig 1: TLR8 signaling pathway and the antagonistic intervention by amine derivatives.

Workflow S1 Synthesis: Amide Coupling (HATU, DIPEA, Amine) S2 Primary Screen: NF-κB Reporter (10 μM concentration) S1->S2 S3 Dose-Response: IC50 Determination (0.01 - 100 μM) S2->S3 >80% Inhibition S4 Selectivity Counter-Screen (e.g., TLR7 or hPAOX) S3->S4 Potent IC50 S5 Cellular Validation & Viability (THP-1 Macrophages) S4->S5 High Selectivity

Fig 2: Self-validating experimental workflow for evaluating comparative compound potency.

References

  • [2] Discovery of Novel Isoxazole-Based Small-Molecule Toll-Like Receptor 8 Antagonists. National Institutes of Health (NIH) / ACS Publications. 2

  • [3] Discovery and Optimization of a Novel Series of Pyrazolopyrimidines as Spermine Oxidase Inhibitors. Journal of Medicinal Chemistry - ACS Publications. 3

  • [1] Discovery of Novel Isoxazole-Based Small-Molecule Toll-Like Receptor 8 Antagonists (Synthesis Methodologies). ACS Publications. 1

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine

This document provides essential procedural guidance for the safe and compliant disposal of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine. As a substituted pyrrolidine derivative, this compound requires careful hand...

Author: BenchChem Technical Support Team. Date: March 2026

This document provides essential procedural guidance for the safe and compliant disposal of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine. As a substituted pyrrolidine derivative, this compound requires careful handling based on the known hazards of its structural class. This guide is intended for researchers, scientists, and drug development professionals, offering a framework for risk minimization and regulatory adherence.

The following procedures are synthesized from established safety protocols for hazardous chemical waste management and data on analogous chemical structures. Adherence to your institution's specific Environmental Health & Safety (EHS) guidelines is mandatory.

Hazard Profile and Risk Assessment

While a specific Safety Data Sheet (SDS) for N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine may not be readily available, its structure as a tertiary amine and a pyrrolidine derivative necessitates a cautious approach. The hazard profile is inferred from related compounds such as pyrrolidine and 1-methylpyrrolidine.

Assumed Hazards:

  • Corrosivity: Pyrrolidine and its derivatives are known to be corrosive and can cause severe skin burns and eye damage.[1][2][3]

  • Toxicity: These compounds can be toxic if swallowed, inhaled, or absorbed through the skin.[2][3]

  • Flammability: Many pyrrolidine-based compounds are flammable liquids and vapors, posing a fire risk.[3][4] Vapors may form explosive mixtures with air and can travel to an ignition source.[3]

  • Reactivity: Avoid contact with strong oxidizing agents and strong acids, as this can lead to violent reactions.[1]

  • Environmental Hazard: Discharge into the environment must be avoided.[4][5] Some related compounds are toxic to aquatic life with long-lasting effects.

The Occupational Safety and Health Administration (OSHA) mandates that all laboratory work involving hazardous chemicals be conducted with a comprehensive Chemical Hygiene Plan (CHP) and proper training.[6][7]

Safety and Disposal Data Summary
ParameterGuidelineSource(s)
Personal Protective Equipment (PPE) Nitrile gloves, chemical-resistant lab coat, and chemical splash goggles with a face shield.[1][5]
Handling Location In a certified chemical fume hood to avoid inhalation of vapors.[1]
Waste Classification Hazardous Organic Waste, potentially with flammable and corrosive characteristics.[1][8]
Incompatible Waste Streams Strong acids, oxidizing agents, and other reactive chemicals.[1]
Spill Containment Use inert absorbent material (e.g., vermiculite, sand).[9][10][11]

Step-by-Step Disposal Protocol

The primary and required method for disposing of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine is through your institution's licensed environmental waste management program.[1][5] Never dispose of this chemical down the drain or in regular trash.[2][5]

Step 1: Waste Segregation and Collection

Proper segregation is the most critical step in ensuring safe disposal.

  • Liquid Waste:

    • Carefully transfer unwanted N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine into a designated hazardous waste container.

    • Collect any solvent rinsates used to clean glassware that contacted the compound in the same container.[1]

  • Solid Waste:

    • Place all contaminated solid materials (e.g., gloves, absorbent pads, weighing paper) into a separate, clearly labeled solid hazardous waste container.[1]

Step 2: Container Management
  • Container Type: Use a leak-proof container made of a compatible material, such as high-density polyethylene (HDPE).[1] Ensure it has a tightly sealing cap.

  • Labeling: The waste container must be clearly and accurately labeled. The label should include:

    • The words "Hazardous Waste".[1]

    • The full chemical name: "N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine". Do not use abbreviations.

    • An indication of the hazards (e.g., "Flammable," "Corrosive," "Toxic").

    • The date when waste was first added to the container.

    • The name and contact information of the responsible researcher or laboratory.[1]

Step 3: Waste Storage
  • Store the sealed hazardous waste container in a designated and secure Satellite Accumulation Area (SAA).[1][11]

  • The SAA should be well-ventilated, away from sources of ignition (heat, sparks, open flames), and segregated from incompatible materials.[1][9]

  • Keep the container closed at all times, except when adding waste.[11]

Step 4: Arranging for Final Disposal
  • Once the waste container is full or you have finished the project, contact your institution's Environmental Health & Safety (EHS) office to arrange for pickup and disposal by a licensed hazardous waste contractor.[1][11]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to prevent exposure and environmental contamination.

  • Evacuate and Alert: Immediately alert others in the area and evacuate non-essential personnel. Notify your laboratory supervisor and institutional EHS office.[1]

  • Ventilate: Ensure the area is well-ventilated. If the spill occurs in a fume hood, keep the sash at the proper operating height.

  • Secure the Area: Remove all ignition sources from the vicinity.[9][12]

  • Wear Full PPE: Before attempting cleanup, don appropriate PPE, including chemical-resistant gloves, a lab coat, and safety goggles with a face shield. A respirator may be necessary depending on the spill size and ventilation.[5]

  • Contain and Absorb: For small spills, contain the liquid with an inert absorbent material like vermiculite, sand, or a chemical spill pillow.[9][10] Do not use combustible materials like paper towels as the primary absorbent.

  • Collect Waste: Carefully collect the absorbed material and any contaminated debris using non-sparking tools and place it into a designated hazardous waste container.[1][9][11]

  • Decontaminate: Clean the spill area thoroughly. All materials used for cleanup must be disposed of as hazardous waste.[1]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper handling and disposal of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine waste.

G cluster_prep Preparation & Handling cluster_waste Waste Collection & Segregation cluster_storage Interim Storage cluster_disposal Final Disposal cluster_spill Spill Response start Start: Generate Waste (Unused chemical, contaminated solids, rinsate) ppe Don Appropriate PPE (Gloves, Goggles, Lab Coat, Face Shield) start->ppe spill Spill Occurs start->spill Potential Event fume_hood Work in Chemical Fume Hood ppe->fume_hood segregate Segregate Waste Streams fume_hood->segregate liquid_waste Liquid Waste: Collect in labeled, sealed HDPE container segregate->liquid_waste Liquids solid_waste Solid Waste: Collect in separate, labeled container segregate->solid_waste Solids store Store in Designated Satellite Accumulation Area (SAA) liquid_waste->store solid_waste->store ehs Contact EHS for Pickup store->ehs end Disposal by Licensed Hazardous Waste Contractor ehs->end spill_protocol Follow Spill Protocol: 1. Evacuate & Alert 2. Ventilate & Secure 3. Wear Full PPE 4. Contain & Absorb 5. Collect as Hazardous Waste spill->spill_protocol spill_protocol->solid_waste Dispose of cleanup materials

Sources

Handling

Comprehensive Safety and Operational Guide for Handling N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine

As a Senior Application Scientist, I recognize that handling complex, functionalized organic amines like N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine requires more than just a cursory glance at a standard Safety Da...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I recognize that handling complex, functionalized organic amines like N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine requires more than just a cursory glance at a standard Safety Data Sheet (SDS). This compound—featuring a basic pyrrolidine core coupled with a bulky, lipophilic dicyclopropylmethyl group—presents specific handling challenges typical of advanced intermediates used in drug discovery.

To build a truly safe laboratory environment, researchers must understand the causality behind safety protocols. This guide provides a self-validating, step-by-step operational framework for handling this specific amine, ensuring both scientific integrity and personnel safety.

Chemical Profile & Mechanistic Hazard Assessment

Organic amines are inherently nucleophilic and highly basic. When exposed to ambient moisture or human skin, they generate hydroxide ions. This leads to the saponification of epidermal lipids and the denaturation of peptide bonds[1]. Unlike acidic burns, which coagulate tissue and form a protective eschar (scab) that limits further penetration, alkaline burns from amines cause liquefactive necrosis. This allows the chemical to penetrate deeper into tissues without immediate pain sensation, making prompt barrier protection and decontamination critical[1].

Furthermore, the lipophilic dicyclopropylmethyl group enhances the molecule's ability to cross the stratum corneum, increasing the risk of systemic absorption.

Table 1: Hazard Profile & Operational Causality
Hazard CategoryMechanism of ActionOperational Consequence
Corrosivity Saponification of lipid bilayers via hydroxide generation[1].Immediate tissue damage; requires strict, multi-layered barrier protection.
Inhalation Risk Vapor/aerosol irritation of respiratory mucous membranes.Must be handled exclusively within a Class II chemical fume hood[2].
Atmospheric Reactivity Amines react with atmospheric CO₂ to form insoluble carbamate salts.Requires handling under inert gas (N₂/Ar) to maintain chemical purity.

Personal Protective Equipment (PPE) Matrix

The selection of PPE is not arbitrary; it is a calculated defense against the specific physicochemical properties of the amine[2].

PPE_Selection Hazard Amine Hazard Profile Corrosive Skin Corrosivity (Saponification) Hazard->Corrosive Vapor Volatile Organics (Inhalation) Hazard->Vapor Splash Liquid Splash (Eye Damage) Hazard->Splash Gloves Butyl Rubber Gloves (EN 374 Standard) Corrosive->Gloves Hood Class II Fume Hood + OV Respirator Vapor->Hood Goggles Splash Goggles + Face Shield Splash->Goggles

Logical framework for selecting PPE based on specific amine hazard mechanisms.

Step-by-Step PPE Protocol:
  • Hand Protection: Wear double gloves. The inner glove should be standard nitrile (0.11 mm) for dexterity. The outer glove must be heavy-duty butyl rubber or neoprene.

    • Causality: Standard latex or thin nitrile offers poor breakthrough times against lipophilic organic amines, allowing the chemical to permeate invisibly and cause delayed saponification[2][3].

  • Eye and Face Protection: Don tight-fitting chemical splash goggles. If transferring volumes >50 mL, a full-face shield is mandatory.

    • Causality: The eye's cornea is highly susceptible to alkaline liquefactive necrosis, which can cause irreversible blindness within minutes[4].

  • Body Protection: A flame-resistant (FR) laboratory coat with tightly knit cuffs. For bulk handling, a polyethylene or rubberized chemical apron is required to prevent liquid penetration to the skin[5].

  • Respiratory Protection: All operations must occur within a certified chemical fume hood. If engineering controls fail or a spill occurs outside the hood, a NIOSH-approved half-mask respirator equipped with Organic Vapor/Acid Gas (OV/AG) cartridges must be used.

Operational Workflow & Handling Protocols

To maintain the integrity of N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine and protect the researcher, follow this self-validating workflow.

Workflow Start 1. Pre-Operation Check (Hood Velocity & PPE) Handling 2. Dispense Amine Under Inert Gas (N2/Ar) Start->Handling Spill Spill Occurs? Handling->Spill Decon 3a. Neutralize with Acid & Use Inert Absorbent Spill->Decon Yes Proceed 3b. Execute Synthesis & Decontaminate Tools Spill->Proceed No Waste 4. Dispose in HDPE Container (Segregate from Acids) Decon->Waste Proceed->Waste

Step-by-step operational workflow and emergency spill response for handling organic amines.

Step-by-Step Handling Methodology:
  • Environmental Preparation: Verify the fume hood face velocity is between 80–120 feet per minute (fpm). Clear the workspace of incompatible materials, specifically strong oxidizing agents, acids, and halogenated solvents[3][6].

  • Inert Atmosphere Setup: Because basic pyrrolidine derivatives rapidly absorb carbon dioxide from the air to form insoluble carbamates, purge the reaction vessel and the reagent bottle with dry Nitrogen or Argon before and after dispensing.

  • Volumetric Transfer: Use glass syringes or positive displacement pipettes with chemically resistant tips.

    • Causality: Standard air-displacement pipettes are prone to vapor pressure differentials, which can cause the lipophilic amine liquid to drip from the tip, drastically increasing splash risk.

  • Tool Decontamination: Immediately rinse all reusable spatulas, syringes, and glassware with a 1–5% mild acidic solution (e.g., dilute acetic acid or citric acid) to neutralize residual amine, followed by a methanol and deionized water rinse[5].

Spill Response & Decontamination Plan

In the event of a spill, rapid neutralization is critical to prevent vapor accumulation and surface corrosion.

  • Isolate and Evacuate: Alert personnel and secure the area. If the spill is >100 mL outside a fume hood, evacuate the lab immediately and don respiratory protection before re-entry[5].

  • Containment: Surround the spill with an inert, non-combustible absorbent material such as diatomaceous earth or dry sand.

    • Causality: Do not use sawdust or paper towels, as the exothermic heat of neutralization or oxidation can ignite organic materials[3].

  • Neutralization: Carefully spray the absorbed spill with a dilute acidic neutralizing agent (e.g., 5% sodium bisulfate or citric acid solution).

    • Causality: Neutralizing the amine converts it to a non-volatile, water-soluble ammonium salt, drastically reducing the inhalation hazard and stopping its corrosive action.

  • Collection: Scoop the neutralized slurry using non-sparking tools into a high-density polyethylene (HDPE) hazardous waste container[7].

Waste Management and Disposal Plan

Improper disposal of organic amines can lead to dangerous cross-reactions in waste streams.

  • Segregation: Never mix amine waste with acidic waste (causes violent exothermic acid-base reactions) or halogenated organic waste (can form explosive or highly toxic alkylated products)[6].

  • Containment: Store waste in clearly labeled HDPE containers. Avoid metal containers (especially copper, brass, or zinc), as amines readily form soluble coordination complexes that corrode these metals over time[4].

  • Labeling & Disposal: Label the container explicitly as "Hazardous Waste - Corrosive Organic Amine (N-(dicyclopropylmethyl)-1-methylpyrrolidin-3-amine)" and arrange for collection by a licensed professional waste disposal service[8].

References

  • Washington State University - Environmental Health & Safety. Prudent Practices in the Laboratory: General Hygiene Practices. Available at:[Link]

  • National Institutes of Health (NIH) NCBI Bookshelf. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards (Updated Version). National Academies Press. Available at:[Link]

  • USDA Agricultural Research Service. Chemical Hygiene Plan: Handling and Disposal of Chemicals. Available at:[Link]

  • Washington Adventist University. Chemical Hygiene Plan: General Principles for Work with Laboratory Chemicals. Available at: [Link]

  • University of British Columbia. Chemical Laboratory Safety Manual: Ammonium Hydroxide and Organic Amines. Available at: [Link]

Sources

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